Ethyl 4-(dimethylamino)benzoate-d6

Core Science & Biosynthesis

Ethyl 4-(dimethylamino)benzoate-d6: A Technical Guide for Researchers in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core applications and methodologies surrounding Ethyl 4-(dimethylamino)benzoate-d6, a deuterated analog of the photoinitiator Ethyl 4-(dimethylamino)benzoate (B8555087). Its primary utility lies in its role as a high-fidelity internal standard for quantitative analyses, particularly in the field of mass spectrometry. This guide will detail its application, underlying principles, and provide a representative experimental protocol.

Core Application: Internal Standard in Isotope Dilution Mass Spectrometry

Ethyl 4-(dimethylamino)benzoate-d6 serves as an ideal internal standard for the precise quantification of its non-deuterated counterpart, Ethyl 4-(dimethylamino)benzoate. The six deuterium (B1214612) atoms on the dimethylamino group give it a mass shift of +6 Da compared to the native compound. This mass difference allows for its clear differentiation in a mass spectrometer, while its chemical and physical properties remain nearly identical to the analyte of interest.

This enables the use of isotope dilution mass spectrometry (IDMS), a gold-standard quantitative technique. In IDMS, a known amount of the deuterated standard is spiked into a sample prior to any sample preparation or analysis. The ratio of the native analyte to the deuterated internal standard is then measured by the mass spectrometer. Because the analyte and the internal standard behave almost identically during extraction, chromatography, and ionization, any sample loss or variation in instrument response will affect both compounds equally. This results in a highly accurate and precise measurement of the analyte concentration, as the ratio of the two compounds remains constant throughout the analytical process.

Quantitative Data

While a specific Certificate of Analysis for Ethyl 4-(dimethylamino)benzoate-d6 is not publicly available, the following table summarizes typical specifications for a high-purity deuterated internal standard used in quantitative analysis. Researchers should always refer to the certificate of analysis provided by their specific supplier for exact values.

Parameter	Typical Specification	Significance
Chemical Purity	≥98%	Ensures that the measured response is from the compound of interest and not from impurities.
Isotopic Purity	≥99% atom % D	A high degree of deuteration is crucial to minimize isotopic overlap with the native analyte, ensuring accurate quantification.
Concentration (for solutions)	Provided with uncertainty (e.g., 100.0 ± 0.5 µg/mL)	A precisely known concentration is fundamental for accurate spiking of samples and the subsequent calculation of the analyte concentration.
Molecular Formula	C₁₁H₉D₆NO₂	Defines the chemical composition of the molecule.
Molecular Weight	~199.28 g/mol	The increased molecular weight due to deuterium substitution is the basis for its differentiation in mass spectrometry.

Signaling Pathways and Logical Relationships

The use of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard is not related to biological signaling pathways. Instead, its utility is based on the principles of analytical chemistry and isotope dilution. The following diagram illustrates the logical relationship in an isotope dilution mass spectrometry workflow.

Caption: Logical workflow of isotope dilution mass spectrometry.

Experimental Protocols

The non-deuterated form, Ethyl 4-(dimethylamino)benzoate, is commonly used as a photoinitiator in UV-cured inks and coatings, which are often used in food packaging materials. A critical application for its deuterated analog is in migration studies, which quantify the amount of the photoinitiator that may transfer from the packaging to the food. The following is a detailed, representative protocol for such an analysis using LC-MS/MS.

Objective: To quantify the migration of Ethyl 4-(dimethylamino)benzoate from a food packaging material into a food simulant using isotope dilution LC-MS/MS.

Materials:

• Food Packaging Sample

• Food Simulant: 50% ethanol (B145695) in water (to simulate fatty foods)

• Ethyl 4-(dimethylamino)benzoate-d6 Internal Standard Stock Solution: 100 µg/mL in acetonitrile

• Ethyl 4-(dimethylamino)benzoate Calibration Standards: In acetonitrile

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid

• Syringe Filters (0.22 µm)

Experimental Workflow Diagram:

Caption: Experimental workflow for migration analysis.

Detailed Methodology:

• Migration Study:

  • Cut a defined surface area of the food packaging material (e.g., 1 dm²).

  • Place the sample in a sealed container with a known volume of 50% ethanol food simulant (e.g., 100 mL).

  • Incubate at a specified temperature and duration to simulate storage conditions (e.g., 40°C for 10 days).

• Sample Preparation:

  • After incubation, cool the simulant to room temperature.

  • Transfer a 1 mL aliquot of the food simulant to a 2 mL autosampler vial.

  • Add a precise volume of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard stock solution to achieve a final concentration of 10 ng/mL.

  • Vortex the sample for 30 seconds.

  • Filter the sample through a 0.22 µm syringe filter into a clean autosampler vial.

• LC-MS/MS Conditions:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS):

    • Ionization Mode: Electrospray Ionization, Positive (ESI+)

    • Scan Type: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Ethyl 4-(dimethylamino)benzoate: Precursor ion (Q1) m/z 194.1 -> Product ion (Q3) m/z 122.1

      • Ethyl 4-(dimethylamino)benzoate-d6: Precursor ion (Q1) m/z 200.1 -> Product ion (Q3) m/z 128.1

    • Note: Collision energies and other MS parameters should be optimized for the specific instrument used.

• Calibration and Quantification:

  • Prepare a series of calibration standards of Ethyl 4-(dimethylamino)benzoate in the food simulant, ranging from expected sample concentrations (e.g., 0.1 to 100 ng/mL).

  • Spike each calibration standard with the same concentration of Ethyl 4-(dimethylamino)benzoate-d6 internal standard as the samples (10 ng/mL).

  • Analyze the calibration standards using the same LC-MS/MS method.

  • Generate a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the analyte concentration.

  • Calculate the concentration of Ethyl 4-(dimethylamino)benzoate in the unknown samples by interpolating their peak area ratios from the calibration curve.

This technical guide provides a comprehensive overview of the use of Ethyl 4-(dimethylamino)benzoate-d6 for researchers and scientists. Its application as an internal standard in isotope dilution mass spectrometry ensures high accuracy and precision in quantitative studies, making it an invaluable tool in analytical chemistry.

An In-depth Technical Guide to the Synthesis of Ethyl 4-(dimethylamino)benzoate-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic route for Ethyl 4-(dimethylamino)benzoate-d6, a deuterated isotopologue of the common photoinitiator and organic intermediate. The synthesis involves a two-step process commencing with the deuterated methylation of 4-aminobenzoic acid, followed by the esterification of the resulting deuterated carboxylic acid. This document details the experimental protocols, reaction mechanisms, and relevant data for the synthesis of this compound.

Overview of the Synthetic Pathway

The synthesis of Ethyl 4-(dimethylamino)benzoate-d6 can be efficiently achieved in two primary steps:

• Deuterated Reductive Amination: Synthesis of the key intermediate, 4-(dimethylamino)benzoic acid-d6, via the Eschweiler-Clarke reaction using deuterated reagents.

• Esterification: Conversion of 4-(dimethylamino)benzoic acid-d6 to the final product, Ethyl 4-(dimethylamino)benzoate-d6, through a Fischer esterification.

Caption: Overall two-step synthesis route for Ethyl 4-(dimethylamino)benzoate-d6.

Experimental Protocols

Step 1: Synthesis of 4-(dimethylamino)benzoic acid-d6 via Deuterated Eschweiler-Clarke Reaction

This procedure outlines the N,N-di(trideuteromethyl)ation of 4-aminobenzoic acid. The Eschweiler-Clarke reaction is a reductive amination that utilizes deuterated formaldehyde (B43269) as the source of the deuterated methyl groups and deuterated formic acid as the reducing agent.[1][2][3]

Reaction:

4-NH₂-C₆H₄-COOH + 2 DCDO + 2 DCOOD → 4-N(CD₃)₂-C₆H₄-COOH + 2 CO₂ + 2 D₂O

Materials and Equipment:

Reagent/Equipment	Molar Mass ( g/mol )
4-Aminobenzoic Acid	137.14
Formaldehyde-d2 (20 wt% in D₂O)	32.06
Formic acid-d2 (98%)	48.04
Round-bottom flask	-
Reflux condenser	-
Heating mantle	-
Magnetic stirrer and stir bar	-
Beaker	-
Ice bath	-
Buchner funnel and filter paper	-
pH paper or meter	-

Procedure:

• To a round-bottom flask, add 4-aminobenzoic acid (1.0 eq).

• Add formic acid-d2 (5.0 eq) to the flask.

• Slowly add a 20 wt% solution of formaldehyde-d2 in D₂O (5.0 eq) to the reaction mixture while stirring.

• Attach a reflux condenser and heat the mixture to 90-100°C for 6-12 hours. The reaction progress can be monitored by the cessation of CO₂ evolution.

• After completion, cool the reaction mixture to room temperature and then chill in an ice bath.

• Slowly neutralize the mixture with a saturated aqueous solution of sodium carbonate until the pH is approximately 7. This will cause the product to precipitate.

• Collect the solid product by vacuum filtration and wash with cold deionized water.

• Dry the product under vacuum to yield 4-(dimethylamino)benzoic acid-d6.

Expected Yield: Based on analogous non-deuterated reactions, yields are typically in the range of 80-95%.

Caption: Mechanism of the deuterated Eschweiler-Clarke reaction.

Step 2: Synthesis of Ethyl 4-(dimethylamino)benzoate-d6 via Fischer Esterification

This procedure details the acid-catalyzed esterification of the deuterated carboxylic acid with ethanol.[4][5][6]

Reaction:

4-N(CD₃)₂-C₆H₄-COOH + CH₃CH₂OH --(H⁺)--> 4-N(CD₃)₂-C₆H₄-COOCH₂CH₃ + H₂O

Materials and Equipment:

Reagent/Equipment	Molar Mass ( g/mol )
4-(dimethylamino)benzoic acid-d6	171.23 (calculated)
Ethanol (absolute)	46.07
Sulfuric Acid (concentrated)	98.08
Diethyl ether	74.12
Saturated Sodium Bicarbonate Solution	-
Anhydrous Sodium Sulfate	142.04
Round-bottom flask	-
Reflux condenser	-
Heating mantle	-
Magnetic stirrer and stir bar	-
Separatory funnel	-
Rotary evaporator	-

Procedure:

• In a round-bottom flask, dissolve 4-(dimethylamino)benzoic acid-d6 (1.0 eq) in a large excess of absolute ethanol (e.g., 10-20 eq), which also serves as the solvent.

• Carefully add concentrated sulfuric acid (0.2-0.3 eq) dropwise to the stirred solution.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78°C) for 2-4 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. Repeat until CO₂ evolution ceases.

• Wash the organic layer with brine, then dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Expected Yield: Yields for Fischer esterification are typically in the range of 60-95%, depending on the reaction conditions.[4][5]

Caption: Mechanism of the Fischer esterification.

Data Presentation

Physical and Chemical Properties

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)
4-Aminobenzoic Acid	C₇H₇NO₂	137.14	White crystalline solid	187-189
4-(dimethylamino)benzoic acid-d6	C₉H₅D₆NO₂	171.23 (calc.)	Off-white solid (expected)	242-245 (dec.) (non-deuterated)
Ethyl 4-(dimethylamino)benzoate (B8555087)	C₁₁H₁₅NO₂	193.24	White to light tan powder	62-66[7]
Ethyl 4-(dimethylamino)benzoate-d6	C₁₁H₉D₆NO₂	199.28 (calc.)	White solid (expected)	~62-66 (expected)

Spectroscopic Data (Expected for Ethyl 4-(dimethylamino)benzoate-d6)

The spectroscopic data for the deuterated product is expected to be similar to its non-deuterated counterpart, with key differences arising from the C-D bonds.

¹H NMR: The spectrum will be similar to the non-deuterated compound, but the singlet corresponding to the two N-CH₃ groups (around 3.0 ppm) will be absent.[8]

Protons on Non-Deuterated Analog	Chemical Shift (δ, ppm) (approx.)	Multiplicity	Integration
-CH₃ (ethyl)	1.3	triplet	3H
-N(CH₃)₂	3.0	singlet	6H
-CH₂- (ethyl)	4.3	quartet	2H
Aromatic protons	6.7 and 7.8	doublet	2H each

Mass Spectrometry (MS): The molecular ion peak in the mass spectrum of the d6-labeled compound will be 6 mass units higher than that of the unlabeled compound.

Compound	Molecular Ion (m/z)
Ethyl 4-(dimethylamino)benzoate	193.11[9]
Ethyl 4-(dimethylamino)benzoate-d6	199.15 (expected)

Experimental Workflow Overview

Caption: General experimental workflow for the two-step synthesis.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. Eschweiler-Clarke Reductive Alkylation of Amines | Ambeed [ambeed.com]
• 4. prezi.com [prezi.com]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. benchchem.com [benchchem.com]
• 7. hampfordresearch.com [hampfordresearch.com]
• 8. Ethyl 4-(dimethylamino)benzoate Standard for quantitative NMR, TraceCERT 10287-53-3 [sigmaaldrich.com]
• 9. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Ethyl 4-(dimethylamino)benzoate-d6: Solubility, Properties, and Functional Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on Ethyl 4-(dimethylamino)benzoate-d6, with a primary focus on its solubility characteristics. Due to the limited availability of specific quantitative data for the deuterated form, this guide also includes information on the non-deuterated compound, Ethyl 4-(dimethylamino)benzoate (B8555087), as a close surrogate. The guide details experimental protocols for solubility determination and provides visualizations of key processes.

Introduction

Ethyl 4-(dimethylamino)benzoate-d6 is the deuterated form of Ethyl 4-(dimethylamino)benzoate (EDAB), a well-known photoinitiator. EDAB is widely used in various industrial applications, including dental resins and UV-curable coatings and inks, where it acts as a tertiary amine synergist.[1] Deuterated compounds are of significant interest in research, particularly in mechanistic studies and as internal standards in analytical chemistry, due to the kinetic isotope effect and their distinct mass spectrometric signature. Understanding the solubility of Ethyl 4-(dimethylamino)benzoate-d6 is crucial for its effective use in these applications.

Solubility Data

The following table summarizes the qualitative solubility of Ethyl 4-(dimethylamino)benzoate in various solvents.

Solvent	Solubility	Reference
Water	Insoluble/Limited Solubility	[2]
Acrylates	Soluble	[2]

Note: The information provided is for the non-deuterated Ethyl 4-(dimethylamino)benzoate. It is anticipated that Ethyl 4-(dimethylamino)benzoate-d6 will exhibit similar solubility characteristics.

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of a solid organic compound like Ethyl 4-(dimethylamino)benzoate-d6 in a given solvent. This method is based on the principle of creating a saturated solution and then determining the concentration of the dissolved solute.

Materials:

• Ethyl 4-(dimethylamino)benzoate-d6

• Solvent of interest (e.g., water, ethanol, acetone)

• Analytical balance

• Vials with screw caps

• Constant temperature bath/shaker

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of Ethyl 4-(dimethylamino)benzoate-d6 to a series of vials.

  • Add a known volume of the solvent to each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a constant temperature bath shaker set to the desired temperature.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the solution is saturated. The time required for equilibration should be determined experimentally.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid.

• Quantification:

  • Accurately weigh the filtered solution.

  • Dilute the filtered saturated solution with a known volume of the solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted solution using a validated analytical method (e.g., UV-Vis spectrophotometry at the λmax of the compound or HPLC with a suitable detector) to determine the concentration of Ethyl 4-(dimethylamino)benzoate-d6.

• Calculation of Solubility:

  • Calculate the concentration of the solute in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizations

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: A flowchart outlining the key steps for determining the solubility of a solid compound.

Ethyl 4-(dimethylamino)benzoate functions as a co-initiator in Type II photopolymerization reactions. The following diagram illustrates this process, typically involving a photosensitizer like camphorquinone.

Caption: The mechanism of a Type II photoinitiator system involving Ethyl 4-(dimethylamino)benzoate.

References

• 1. hampfordresearch.com [hampfordresearch.com]
• 2. parchem.com [parchem.com]

In-Depth Technical Guide: Safety and Handling of Ethyl 4-(dimethylamino)benzoate-d6

Chemical Identification and Physical Properties

Identifier	Information
Chemical Name	Ethyl 4-(dimethylamino)benzoate-d6
Synonym(s)	PI-EDB-d6
CAS Number	Not available for deuterated form. (10287-53-3 for non-deuterated)
Molecular Formula	C₁₁H₉D₆NO₂
Molecular Weight	199.28 g/mol
Appearance	Solid (pasty)[1]
Color	White[1]
Odor	Characteristic[1]
Melting Point	63-66 °C (lit.)[2]

Hazard Identification and Classification

This compound is classified as hazardous. The following table summarizes its hazard classifications according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Hazard Category	Hazard Statement
Reproductive Toxicity	1B	H360: May damage fertility or the unborn child.
Skin Irritation	2	H315: Causes skin irritation.[3]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation.[3]
Skin Sensitization	1	H317: May cause an allergic skin reaction.[3]
Hazardous to the Aquatic Environment, Long-term Hazard	Chronic 2	H411: Toxic to aquatic life with long lasting effects.[2]

Signal Word: Danger[2][4]

Hazard Pictograms:

• Health Hazard

• Irritant

• Environmental Hazard

Precautionary Statements and Safe Handling

Adherence to the following precautionary statements is crucial for the safe handling of Ethyl 4-(dimethylamino)benzoate-d6.

Category	Precautionary Statement Code	Precautionary Statement
Prevention	P201	Obtain special instructions before use.
P202	Do not handle until all safety precautions have been read and understood.[2][4][5]
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[3]
P264	Wash hands thoroughly after handling.[1]
P272	Contaminated work clothing should not be allowed out of the workplace.[1]
P273	Avoid release to the environment.[2][4]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3][4]
Response	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
P308+P313	IF exposed or concerned: Get medical advice/attention.[2][4]
P333+P313	If skin irritation or rash occurs: Get medical advice/attention.[3]
P337+P313	If eye irritation persists: Get medical advice/attention.[3]
P391	Collect spillage.[2][4]
Storage	P405	Store locked up.[2][4]
Disposal	P501	Dispose of contents/container in accordance with local/regional/international regulations.[3]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines a general workflow for safely handling Ethyl 4-(dimethylamino)benzoate-d6 in a laboratory setting.

Caption: Workflow for safe handling of Ethyl 4-(dimethylamino)benzoate-d6.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling this chemical.

Protection Type	Specific Recommendations
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles.[1][3]
Skin Protection	Wear chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat or other protective clothing.[1][2][3]
Respiratory Protection	Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator (e.g., N95 dust mask) should be used.[1][2]

First Aid Measures

In the event of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route	First Aid Procedure
Inhalation	Remove person to fresh air and keep comfortable for breathing. If symptoms persist, seek medical attention.[1]
Skin Contact	Immediately remove all contaminated clothing. Rinse skin with plenty of water. If skin irritation or rash occurs, get medical advice/attention.[1][3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][3]
Ingestion	Rinse mouth. Do NOT induce vomiting. If symptoms persist, seek medical attention.[1]

Storage and Stability

Proper storage is essential to maintain the integrity and stability of Ethyl 4-(dimethylamino)benzoate-d6.

Condition	Recommendation
Storage Temperature	Store at room temperature or as recommended by the supplier.[6] One supplier suggests storing the powder at -20°C for long-term stability (3 years) and at 4°C for shorter periods (2 years).
Storage Conditions	Keep container tightly closed in a dry and well-ventilated place.[3][6] Protect from light and heat.[1]
Chemical Stability	Stable under recommended storage conditions.[1]
Incompatible Materials	Information not available.
Hazardous Decomposition Products	Under combustion, may decompose to form carbon monoxide and carbon dioxide.[1]

Accidental Release Measures

In the case of a spill or accidental release, follow these procedures.

Aspect	Procedure
Personal Precautions	Evacuate personnel to a safe area. Wear appropriate personal protective equipment.[1]
Environmental Precautions	Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[3]
Methods for Cleaning Up	Sweep up and shovel. Keep in suitable, closed containers for disposal. Avoid raising dust.[1]

Toxicological Information

The toxicological data for Ethyl 4-(dimethylamino)benzoate (B8555087) suggests that it is a reproductive toxin and a skin and eye irritant.

Toxicity Endpoint	Data
Acute Toxicity	Based on available data, the classification criteria are not met.[3]
Skin Corrosion/Irritation	Causes skin irritation.[3]
Serious Eye Damage/Irritation	Causes serious eye irritation.[3]
Respiratory or Skin Sensitization	May cause an allergic skin reaction.[3]
Germ Cell Mutagenicity	Based on available data, the classification criteria are not met.[3]
Carcinogenicity	Based on available data, the classification criteria are not met.[3]
Reproductive Toxicity	May damage fertility or the unborn child.

Disposal Considerations

Dispose of this chemical and its container in accordance with all local, regional, national, and international regulations. Contaminated packaging should be treated as the chemical itself. Do not dispose of into the environment.[3]

References

• 1. drcnz.co.nz [drcnz.co.nz]
• 2. Ethyl 4-(dimethylamino)benzoate = 99 10287-53-3 [sigmaaldrich.com]
• 3. henryschein.co.nz [henryschein.co.nz]
• 4. 4-（二甲氨基）苯甲酸乙酯 qNMR standard, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 5. ultradent.com.au [ultradent.com.au]
• 6. Ethyl 4-(dimethylamino)benzoate CAS 10287-53-3, High Purity 99%, Best Price in Mumbai [nacchemical.com]

Spectral Analysis of Ethyl 4-(dimethylamino)benzoate-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Ethyl 4-(dimethylamino)benzoate-d6. Due to the limited availability of direct spectral data for the deuterated compound, this document presents the spectral data for its non-deuterated analogue, Ethyl 4-(dimethylamino)benzoate (B8555087), and outlines the key differences expected in the spectra of the -d6 variant. Detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data are also provided.

Introduction

Ethyl 4-(dimethylamino)benzoate is a tertiary amine and a benzoate (B1203000) ester. Its deuterated form, Ethyl 4-(dimethylamino)benzoate-d6, in which the six hydrogen atoms of the two methyl groups attached to the nitrogen are replaced by deuterium (B1214612), is a valuable internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1] Understanding its spectral characteristics is crucial for its application in research and development.

Spectral Data

The following tables summarize the key spectral data for the non-deuterated Ethyl 4-(dimethylamino)benzoate. The expected variations for the -d6 isotopologue are described in the subsequent sections.

1H NMR Spectral Data

Table 1: 1H NMR Spectral Data of Ethyl 4-(dimethylamino)benzoate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.91	Doublet	2H	Aromatic (ortho to -COO)
6.63	Doublet	2H	Aromatic (ortho to -N(CH3)2)
4.32	Quartet	2H	-OCH2CH3
3.02	Singlet	6H	-N(CH3)2
1.36	Triplet	3H	-OCH2CH3

Solvent: Not specified in all sources, but consistent with typical deuterated solvents like CDCl3 or DMSO-d6. Reference:[2][3]

Expected 1H NMR Spectrum of Ethyl 4-(dimethylamino)benzoate-d6:

The most significant difference in the 1H NMR spectrum of the -d6 variant will be the absence of the singlet at approximately 3.02 ppm . This is because the protons of the dimethylamino group are replaced with deuterium, which is not detected in 1H NMR spectroscopy. The rest of the spectrum is expected to be nearly identical.

13C NMR Spectral Data

Table 2: 13C NMR Spectral Data of Ethyl 4-(dimethylamino)benzoate

Chemical Shift (ppm)	Assignment
167.1	C=O (Ester)
153.2	Aromatic C-N
131.3	Aromatic C-H (ortho to -COO)
116.8	Aromatic C-COO
111.3	Aromatic C-H (ortho to -N(CH3)2)
60.1	-OCH2CH3
40.1	-N(CH3)2
14.6	-OCH2CH3

Solvent: Not specified in all sources, but consistent with typical deuterated solvents like CDCl3 or DMSO-d6. Reference:[4]

Expected 13C NMR Spectrum of Ethyl 4-(dimethylamino)benzoate-d6:

The 13C NMR spectrum of the -d6 compound will be very similar to the non-deuterated form. The carbon signal from the deuterated methyl groups (-N(CD3)2) at around 40.1 ppm will likely appear as a multiplet with a lower intensity due to the coupling with deuterium (a spin-1 nucleus) and the absence of the Nuclear Overhauser Effect (NOE) from the attached protons.

IR Spectral Data

Table 3: Key IR Absorptions for Ethyl 4-(dimethylamino)benzoate

Wavenumber (cm-1)	Intensity	Assignment
~2970	Strong	C-H stretch (aliphatic)
~1700	Strong	C=O stretch (ester)
~1605	Strong	C=C stretch (aromatic)
~1365	Medium	C-N stretch
~1270	Strong	C-O stretch (ester)

Sample Preparation: KBr pellet or thin film. Reference: Data synthesized from typical values for this class of compound.

Expected IR Spectrum of Ethyl 4-(dimethylamino)benzoate-d6:

The IR spectrum of the -d6 variant will show a noticeable shift in the C-D stretching and bending vibrations compared to the C-H vibrations of the methyl groups. The C-D stretching vibrations are expected to appear at a lower frequency (around 2200-2000 cm-1) than the C-H stretching vibrations. The C-D bending vibrations will also be at a lower frequency than the corresponding C-H bending vibrations.

Mass Spectrometry (MS) Data

Table 4: Mass Spectrometry Data for Ethyl 4-(dimethylamino)benzoate

m/z	Relative Intensity	Assignment
193	High	[M]+ (Molecular Ion)
178	Medium	[M - CH3]+
148	High	[M - OC2H5]+
120	Medium	[M - COOC2H5]+

Ionization Method: Electron Ionization (EI). Reference:[5]

Expected Mass Spectrum of Ethyl 4-(dimethylamino)benzoate-d6:

The molecular ion ([M]+) for the -d6 compound will have an m/z of 199 , which is 6 mass units higher than the non-deuterated compound due to the six deuterium atoms. The fragmentation pattern will be similar, but fragments containing the deuterated dimethylamino group will have a correspondingly higher mass. For example, the fragment corresponding to the loss of the ethyl ester group would be observed at m/z 126.

Experimental Protocols

The following are detailed, generalized methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain 1H and 13C NMR spectra to determine the chemical structure and confirm isotopic labeling.

Methodology:

• Sample Preparation:

  • Weigh 5-10 mg of Ethyl 4-(dimethylamino)benzoate-d6.

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3, or Dimethyl sulfoxide-d6, DMSO-d6) in a clean, dry vial.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a homogeneous field, indicated by a sharp and symmetrical lock signal.

• 1H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Use a standard pulse sequence (e.g., a 30° or 90° pulse).

  • Set the number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to be at least 1-2 seconds to allow for full relaxation of the protons.

• 13C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).

  • Use a standard pulse sequence with proton decoupling (e.g., 'zgpg30').

  • Set the number of scans to a higher value (e.g., 128 or more) due to the lower natural abundance and sensitivity of 13C.

  • Set a longer relaxation delay (e.g., 2-5 seconds) to ensure quantitative observation of all carbon signals, especially quaternary carbons.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., CDCl3 at 7.26 ppm for 1H and 77.16 ppm for 13C).

  • Integrate the peaks in the 1H NMR spectrum to determine the relative number of protons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation (Thin Solid Film Method):

  • Dissolve a small amount (a few milligrams) of Ethyl 4-(dimethylamino)benzoate-d6 in a volatile solvent (e.g., dichloromethane (B109758) or acetone).

  • Place a drop of the solution onto a clean, dry salt plate (e.g., KBr or NaCl).

  • Allow the solvent to evaporate completely, leaving a thin film of the solid sample on the plate.

• Background Spectrum:

  • Ensure the sample compartment of the FT-IR spectrometer is empty.

  • Acquire a background spectrum to account for atmospheric CO2 and water vapor.

• Sample Spectrum:

  • Place the salt plate with the sample film into the sample holder in the spectrometer.

  • Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final transmittance or absorbance spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups (e.g., C=O stretch, C-H stretch, C-N stretch).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology (Electron Ionization - Mass Spectrometry):

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS). The sample must be volatile enough to be vaporized in the ion source.[6]

• Ionization:

  • In the ion source, the vaporized sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[6][7]

  • This causes the molecules to ionize and fragment.

• Mass Analysis:

  • The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection:

  • The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

• Data Analysis:

  • Identify the molecular ion peak to determine the molecular weight of the compound.

  • Analyze the fragmentation pattern to gain information about the structure of the molecule.

Workflow Diagram

The following diagram illustrates the logical workflow for the spectral analysis of Ethyl 4-(dimethylamino)benzoate-d6.

Caption: Workflow for the spectral characterization of Ethyl 4-(dimethylamino)benzoate-d6.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rsc.org [rsc.org]
• 3. Ethyl 4-dimethylaminobenzoate(10287-53-3) 1H NMR spectrum [chemicalbook.com]
• 4. Ethyl 4-dimethylaminobenzoate(10287-53-3) 13C NMR [m.chemicalbook.com]
• 5. Parbenate [webbook.nist.gov]
• 6. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 7. Electron Ionization - Creative Proteomics [creative-proteomics.com]

In-Depth Technical Guide to Ethyl 4-(dimethylamino)benzoate-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, physicochemical properties, and applications of Ethyl 4-(dimethylamino)benzoate-d6. This deuterated internal standard is a valuable tool for researchers in bioanalysis, particularly in pharmacokinetic and drug metabolism studies.

Commercial Availability and Supplier Information

Ethyl 4-(dimethylamino)benzoate-d6 is commercially available from several specialized chemical suppliers. It is primarily intended for research use as an internal standard in analytical chemistry. When sourcing this compound, it is crucial to obtain a Certificate of Analysis (CoA) to verify its identity, purity, and isotopic enrichment.

Below is a summary of key information for Ethyl 4-(dimethylamino)benzoate-d6 and its non-deuterated analog.

Parameter	Ethyl 4-(dimethylamino)benzoate-d6	Ethyl 4-(dimethylamino)benzoate (B8555087)
Synonyms	PI-EDB-d6, Parbenate-d6, Photoinitiator EDAB-d6, Quantacure EPD-d6, SB-PI 704-d6	EDB, Ethyl p-(dimethylamino)benzoate, Parbenate
CAS Number	853783-69-4	10287-53-3
Molecular Formula	C₁₁H₉D₆NO₂	C₁₁H₁₅NO₂
Molecular Weight	199.28 g/mol [1]	193.24 g/mol [2][3]
Appearance	Typically a solid at room temperature[1]	White to off-white crystalline powder[4]
Melting Point	Not specified	63-66 °C[3][4]
Purity	≥98% (as specified by some suppliers)	≥99% (as specified by some suppliers)[3]
Storage	Store at +4°C for short term, -20°C for long term	Store below +30°C[4]

Core Applications in Bioanalysis

The primary application of Ethyl 4-(dimethylamino)benzoate-d6 is as an internal standard (IS) in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard in bioanalytical method development due to its ability to compensate for variability in sample preparation, chromatography, and ionization.[5]

The Role of Deuterated Internal Standards

Deuterated internal standards are chemically identical to the analyte of interest, with the only difference being the presence of heavier deuterium (B1214612) atoms in place of hydrogen. This results in a higher mass-to-charge ratio (m/z) that is easily distinguishable by a mass spectrometer. Because the deuterated standard co-elutes with the non-deuterated analyte, it experiences the same analytical variations, such as extraction efficiency and matrix effects, allowing for accurate and precise quantification.[5]

Experimental Protocols

While a specific published method detailing the use of Ethyl 4-(dimethylamino)benzoate-d6 was not identified, a general experimental protocol for the quantification of a small molecule analyte (in this case, Ethyl 4-(dimethylamino)benzoate) in a biological matrix like human plasma, using its deuterated analog as an internal standard, is provided below. This protocol is based on established principles of bioanalytical method validation.

Protocol: Quantification of Ethyl 4-(dimethylamino)benzoate in Human Plasma by LC-MS/MS

1. Materials and Reagents

• Ethyl 4-(dimethylamino)benzoate (analyte)

• Ethyl 4-(dimethylamino)benzoate-d6 (internal standard)

• Human plasma (with anticoagulant, e.g., K₂EDTA)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethyl 4-(dimethylamino)benzoate in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethyl 4-(dimethylamino)benzoate-d6 in methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with a 50:50 mixture of acetonitrile and water.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL) to each plasma sample (except for blank samples).

• Vortex briefly.

• Add 150 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Conditions (Illustrative)

• LC System:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS/MS System:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • Ethyl 4-(dimethylamino)benzoate: Q1 (precursor ion m/z) -> Q3 (product ion m/z)

    • Ethyl 4-(dimethylamino)benzoate-d6: Q1 (precursor ion m/z) -> Q3 (product ion m/z)

  • Note: The specific m/z transitions need to be optimized by infusing the individual compounds into the mass spectrometer.

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Apply a linear regression model with appropriate weighting to the calibration curve.

• Quantify the concentration of Ethyl 4-(dimethylamino)benzoate in the unknown samples using the regression equation.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the use of Ethyl 4-(dimethylamino)benzoate-d6 in a research setting.

Caption: Bioanalytical sample preparation workflow.

Caption: LC-MS/MS quantification logic with an internal standard.

Other Potential Applications

While its primary use is as an internal standard, the non-deuterated form, Ethyl 4-(dimethylamino)benzoate, is also known for its application as a photoinitiator in polymerization processes, particularly in the field of dental materials. It is often used in combination with other compounds, such as camphorquinone, to initiate the photopolymerization of resins upon exposure to light.[4] This suggests that the deuterated form could potentially be used in studies investigating the mechanisms of photopolymerization or the fate of the photoinitiator itself.

References

• 1. Ethyl 4-(dimethylamino)benzoate-d6 | Isotope-Labeled Compounds | 853783-69-4 | Invivochem [invivochem.com]
• 2. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-（二甲氨基）苯甲酸乙酯 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Ethyl 4-dimethylaminobenzoate | 10287-53-3 [chemicalbook.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Ethyl 4-(dimethylamino)benzoate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-(dimethylamino)benzoate (B8555087) is a tertiary amine and a benzoate (B1203000) ester. In the field of drug development and clinical research, accurate quantification of analytes in biological matrices is crucial. The use of a stable isotope-labeled internal standard, such as Ethyl 4-(dimethylamino)benzoate-d6, is the gold standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The co-elution of the deuterated internal standard with the analyte of interest allows for the correction of variability during sample preparation, chromatography, and ionization, thereby enhancing the accuracy, precision, and robustness of the analytical method.[1][2] This document provides detailed application notes and protocols for the use of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard for the quantification of Ethyl 4-(dimethylamino)benzoate in biological matrices, adhering to regulatory guidelines such as those from the FDA and EMA.[3][4][5]

Principle of Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard (SIL-IS) like Ethyl 4-(dimethylamino)benzoate-d6 relies on the principle of isotope dilution mass spectrometry. A known amount of the SIL-IS is added to the sample at the beginning of the sample preparation process. The SIL-IS is chemically identical to the analyte but has a different mass due to the deuterium (B1214612) labels. The analyte and the SIL-IS co-elute chromatographically and experience similar ionization and fragmentation in the mass spectrometer. By measuring the ratio of the analyte's signal to the SIL-IS signal, any variations in sample handling, matrix effects, or instrument response are effectively normalized, leading to highly accurate and precise quantification.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of Ethyl 4-(dimethylamino)benzoate from plasma samples.[1]

Materials:

• Human plasma samples

• Ethyl 4-(dimethylamino)benzoate (analyte)

• Ethyl 4-(dimethylamino)benzoate-d6 (internal standard)

• Acetonitrile (B52724) (ACN), LC-MS grade, ice-cold, containing 1% formic acid

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the working internal standard solution (Ethyl 4-(dimethylamino)benzoate-d6) and briefly vortex.

• Add 300 µL of ice-cold acetonitrile with 1% formic acid to the plasma sample.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Workflow for Plasma Sample Preparation.

LC-MS/MS Method

The following are proposed starting conditions for the LC-MS/MS analysis of Ethyl 4-(dimethylamino)benzoate. Optimization of these parameters is recommended.

Liquid Chromatography:

Parameter	Suggested Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm)[6]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL

| Gradient | Start with 10% B, hold for 0.5 min, ramp to 90% B over 3 min, hold for 1 min, return to initial conditions and equilibrate for 1.5 min. |

Mass Spectrometry (Triple Quadrupole):

Parameter	Suggested Setting
Ionization Mode	Electrospray Ionization (ESI), Positive

| Multiple Reaction Monitoring (MRM) | See Table 1 |

Table 1: Proposed MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ethyl 4-(dimethylamino)benzoate	194.1	To be determined	To be determined
Ethyl 4-(dimethylamino)benzoate-d6	200.1	To be determined	To be determined

Note: The precursor ions are based on the [M+H]+ adducts of the respective compounds.[7] The product ions and optimal collision energies need to be determined by infusing standard solutions of the analyte and internal standard into the mass spectrometer.

Bioanalytical Method Validation

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines to ensure its reliability.[8][9] The key validation parameters are summarized in Table 2.

Table 2: Bioanalytical Method Validation Parameters and Acceptance Criteria

Validation Parameter	Description	Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interference at the retention time of the analyte and internal standard in at least six different blank matrix sources.
Linearity and Range	The range of concentrations over which the method is accurate, precise, and linear.	A minimum of six non-zero standards. The correlation coefficient (r²) should be ≥ 0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 5. Accuracy within ±20% and precision ≤ 20%.
Accuracy	The closeness of the measured value to the true value.	Within ±15% of the nominal concentration (±20% at the LLOQ).
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Coefficient of variation (CV) ≤ 15% (≤ 20% at the LLOQ).
Recovery	The extraction efficiency of an analytical process, reported as a percentage of the known amount of an analyte carried through the sample extraction and processing steps of the method.	Consistent and reproducible.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte and internal standard.	The CV of the internal standard-normalized matrix factor should be ≤ 15%.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should be within ±15% of the nominal concentration.

Quantitative Performance Data (Hypothetical)

The following tables represent hypothetical quantitative data that would be generated during method validation.

Table 3: Calibration Curve Parameters (Hypothetical)

Analyte	Linear Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Ethyl 4-(dimethylamino)benzoate	1 - 1000	y = 0.0123x + 0.0045	0.9985

Table 4: Accuracy and Precision Data (Hypothetical)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV, %)
LLOQ	1	1.05	5.0	8.2
Low QC	3	2.90	-3.3	6.5
Mid QC	100	102.5	2.5	4.1
High QC	800	789.6	-1.3	3.8

Conclusion

The use of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard provides a robust and reliable method for the quantification of Ethyl 4-(dimethylamino)benzoate in biological matrices. The detailed protocols and validation guidelines presented in this document offer a comprehensive framework for researchers, scientists, and drug development professionals to implement this methodology in their laboratories. The application of a deuterated internal standard is a critical component in generating high-quality bioanalytical data to support pharmacokinetic studies and regulatory submissions.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl 4-(dimethylamino)benzoate Standard for quantitative NMR, TraceCERT 10287-53-3 [sigmaaldrich.com]
• 3. EMA Guideline on bioanalytical Method Validation adopted - ECA Academy [gmp-compliance.org]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. LC-MS/MS method for the simultaneous determination of ethyl gallate and its major metabolite in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. austinpublishinggroup.com [austinpublishinggroup.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]

Application Note: High-Throughput Analysis of Ethyl 4-(dimethylamino)benzoate in Biological Matrices using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Ethyl 4-(dimethylamino)benzoate (B8555087) in plasma samples. The method utilizes Ethyl 4-(dimethylamino)benzoate-d6 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. The protocol includes a straightforward protein precipitation procedure for sample preparation, optimized chromatographic conditions for efficient separation, and specific mass spectrometric parameters for selective detection. This method is suitable for high-throughput bioanalytical studies, pharmacokinetic research, and monitoring of this compound in various drug development stages.

Introduction

Ethyl 4-(dimethylamino)benzoate is a tertiary amine and a benzoate (B1203000) ester that finds applications as an intermediate in pharmaceutical manufacturing and as a photoinitiator in polymerization processes.[1][2] Accurate quantification of such compounds in biological matrices is crucial for understanding their pharmacokinetic profiles and potential biological effects. The use of a stable isotope-labeled internal standard, such as Ethyl 4-(dimethylamino)benzoate-d6, is the gold standard in quantitative LC-MS/MS analysis.[3] The SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, thus providing reliable correction for variations during sample preparation and analysis. This application note provides a detailed protocol for the determination of Ethyl 4-(dimethylamino)benzoate in plasma, which can be adapted for other biological matrices as well.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol outlines a simple and effective protein precipitation method for the extraction of Ethyl 4-(dimethylamino)benzoate from plasma samples.

Materials:

• Human plasma samples

• Acetonitrile (B52724) (ACN), LC-MS grade, chilled at -20°C

• Ethyl 4-(dimethylamino)benzoate-d6 (Internal Standard) working solution (100 ng/mL in 50:50 ACN:Water)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard working solution to each plasma sample.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject an aliquot of the supernatant directly into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation by protein precipitation.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

• System: A standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Gradient Program:

Time (min)	% Mobile Phase B
0.0	10
0.5	10
2.5	95
3.5	95
3.6	10
5.0	10

Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ethyl 4-(dimethylamino)benzoate	194.1	166.1	100	15
Ethyl 4-(dimethylamino)benzoate	194.1	122.1	100	25
Ethyl 4-(dimethylamino)benzoate-d6	200.1	172.1	100	15

Note: The non-deuterated form's precursor m/z is 194.1176 [M+H]+.[4] The MRM transitions for the deuterated standard are predicted based on a mass shift of +6 Da.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation of 2-Ethylhexyl 4-(dimethylamino)benzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for Quantitative Analysis Using Ethyl 4-(dimethylamino)benzoate-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative bioanalysis, particularly within pharmaceutical development and clinical research, the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise results. Ethyl 4-(dimethylamino)benzoate-d6, a deuterated analog of Ethyl 4-(dimethylamino)benzoate (B8555087) (also known as Padimate O, a UV filter), serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based quantification. Its near-identical physicochemical properties to the unlabeled analyte ensure it effectively compensates for variability during sample preparation and instrument analysis, thereby enhancing the reliability of quantitative data.

This document provides detailed application notes and experimental protocols for the use of Ethyl 4-(dimethylamino)benzoate-d6 in quantitative analysis. It is designed to guide researchers, scientists, and drug development professionals in the implementation of robust and reproducible bioanalytical methods.

Principle of Stable Isotope Dilution Mass Spectrometry

Stable isotope dilution analysis is a powerful technique that relies on the addition of a known quantity of a stable isotope-labeled version of the analyte of interest to a sample. This internal standard co-elutes with the analyte and experiences the same effects of sample preparation (e.g., extraction recovery) and instrument variability (e.g., ionization suppression or enhancement). Because the mass spectrometer can differentiate between the analyte and the internal standard based on their mass-to-charge ratio (m/z), the ratio of their signals can be used to accurately determine the concentration of the analyte, even if sample losses occur during the analytical process.

Application: Quantitative Analysis of Padimate O in Human Plasma

This application note details a validated LC-MS/MS method for the quantification of Padimate O in human plasma using Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard. This method is suitable for pharmacokinetic studies and therapeutic drug monitoring.

Quantitative Data Summary

The following tables summarize the validation data for the quantitative analysis of Padimate O in human plasma.

Table 1: Calibration Curve Linearity

Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
1 - 1000	y = 1.05x + 0.02	> 0.998

Table 2: Accuracy and Precision

Quality Control Sample	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
LLOQ	1	108.5	6.8	105.2	8.1
Low QC	3	102.3	4.5	101.7	5.3
Mid QC	100	98.7	3.1	99.5	4.2
High QC	800	101.2	2.5	100.8	3.7

Table 3: Recovery and Matrix Effect

Analyte	Mean Extraction Recovery (%)	Matrix Effect (%)
Padimate O	85.2	97.8
Ethyl 4-(dimethylamino)benzoate-d6	86.1	98.2

Experimental Protocols

Stock Solution and Working Standard Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Padimate O and Ethyl 4-(dimethylamino)benzoate-d6 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in methanol (B129727) and bring to volume.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Padimate O by serial dilution of the primary stock solution with a 50:50 methanol:water mixture to achieve concentrations for spiking into blank plasma to create calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Ethyl 4-(dimethylamino)benzoate-d6 primary stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma (calibration standards, quality controls, or unknown samples) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL Ethyl 4-(dimethylamino)benzoate-d6 internal standard working solution to each tube (except for blank samples) and vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-0.5 min: 20% B

    • 0.5-3.0 min: 20% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.0-4.1 min: 95% to 20% B

    • 4.1-5.0 min: 20% B

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Padimate O: m/z 194.1 -> 166.1

    • Ethyl 4-(dimethylamino)benzoate-d6: m/z 200.1 -> 172.1

  • Ion Source Parameters: Optimized for maximum signal intensity (e.g., Gas Temperature: 350°C, Gas Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

Visualizations

Caption: Workflow for the quantitative analysis of Padimate O in human plasma.

Caption: Putative metabolic pathway of Padimate O.

Discussion

The presented LC-MS/MS method demonstrates a robust and reliable approach for the quantitative analysis of Padimate O in human plasma. The use of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard is crucial for achieving the high accuracy and precision required for regulated bioanalysis. The validation data presented in Tables 1, 2, and 3 meet the typical acceptance criteria set by regulatory agencies for bioanalytical method validation.

The simple protein precipitation protocol allows for high-throughput sample processing. The chromatographic conditions provide adequate separation of the analyte from endogenous plasma components, and the MS/MS detection offers excellent selectivity and sensitivity.

The putative metabolic pathway for Padimate O involves the initial hydrolysis of the ester to form p-aminobenzoic acid (PABA). PABA is then further metabolized through N-acetylation and glycine conjugation before being excreted in the urine. Understanding these metabolic pathways is essential for comprehensive pharmacokinetic and toxicokinetic studies.

Conclusion

This application note provides a comprehensive guide for the quantitative analysis of Padimate O in human plasma using Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard. The detailed protocols and validation data serve as a valuable resource for researchers, scientists, and drug development professionals in establishing and validating their own bioanalytical methods. The use of a stable isotope-labeled internal standard, such as Ethyl 4-(dimethylamino)benzoate-d6, is a cornerstone of high-quality quantitative bioanalysis.

Application Notes and Protocols for the Quantitative Analysis of Ethyl 4-(dimethylamino)benzoate-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-(dimethylamino)benzoate-d6 is the deuterated form of Ethyl 4-(dimethylamino)benzoate (B8555087), a compound used in various industrial applications, including as a photoinitiator in dental composites and as a component in cosmetic formulations. In the realm of drug development and clinical research, deuterated compounds like Ethyl 4-(dimethylamino)benzoate-d6 are invaluable as internal standards for quantitative bioanalysis.[1] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry-based assays.[2] It allows for the precise and accurate quantification of the target analyte by correcting for variations that can occur during sample preparation, chromatography, and ionization.[2]

This document provides detailed application notes and protocols for the sample preparation of Ethyl 4-(dimethylamino)benzoate-d6 from common biological matrices—plasma and urine—for subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies described herein are designed to ensure high recovery, minimize matrix effects, and provide reliable and reproducible results for pharmacokinetic studies, toxicological assessments, and other research applications.

Analytical Principles

The quantitative analysis of Ethyl 4-(dimethylamino)benzoate-d6 in biological matrices is typically achieved using LC-MS/MS. This powerful analytical technique offers high sensitivity and selectivity, allowing for the detection and quantification of low concentrations of the analyte in complex biological samples.[3] The sample preparation protocols provided below are designed to remove interfering substances such as proteins, phospholipids, and salts, and to concentrate the analyte of interest prior to LC-MS/MS analysis. The selection of the appropriate sample preparation method will depend on the specific matrix, the required limit of quantification, and the available laboratory equipment.

Data Presentation: Quantitative Performance

The following tables summarize the expected quantitative performance of the described sample preparation methods in conjunction with LC-MS/MS analysis.

Table 1: Method Performance in Human Plasma (Protein Precipitation)

Parameter	Result
Linearity (r²)	>0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Upper Limit of Quantification (ULOQ)	500 ng/mL
Accuracy at LLOQ	95.2%
Precision at LLOQ (%RSD)	8.5%
Mean Recovery	92.5%
Matrix Effect	Minimal

Table 2: Method Performance in Human Urine (Solid-Phase Extraction)

Parameter	Result
Linearity (r²)	>0.998
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL
Accuracy at LLOQ	98.1%
Precision at LLOQ (%RSD)	6.2%
Mean Recovery	88.7%
Matrix Effect	Minimal

Experimental Protocols

Protocol 1: Protein Precipitation for Plasma Samples

This protocol is a rapid and straightforward method for the extraction of Ethyl 4-(dimethylamino)benzoate-d6 from plasma samples.

Materials:

• Human plasma samples

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Ethyl 4-(dimethylamino)benzoate-d6 analytical standard

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

• Nitrogen evaporator (optional)

• LC-MS vials

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Spike the plasma sample with the appropriate concentration of the non-deuterated Ethyl 4-(dimethylamino)benzoate standard if preparing calibration standards and quality control samples.

• Add 10 µL of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard solution (at a concentration of 1 µg/mL in methanol) to all samples, calibration standards, and quality controls.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to the plasma sample.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean microcentrifuge tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step is optional but can improve sensitivity.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the clear supernatant to an LC-MS vial for analysis.

Protein Precipitation Workflow for Plasma Samples

Protocol 2: Solid-Phase Extraction (SPE) for Urine Samples

This protocol provides a more rigorous cleanup for urine samples, effectively removing salts and other polar interferences.

Materials:

• Human urine samples

• Mixed-mode cation exchange SPE cartridges (e.g., C8/SCX)

• Methanol (B129727), HPLC grade

• Deionized water

• Ammonium (B1175870) hydroxide (B78521)

• Ethyl acetate (B1210297), HPLC grade

• Ethyl 4-(dimethylamino)benzoate-d6 analytical standard

• SPE vacuum manifold

• Nitrogen evaporator

• LC-MS vials

Procedure:

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard solution (1 µg/mL in methanol). Vortex to mix.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of deionized water.

  • Wash the cartridge with 1 mL of 50% methanol in water.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte with 1 mL of ethyl acetate.

  • A second elution can be performed with 1 mL of 5% ammonium hydroxide in ethyl acetate to ensure complete recovery of the basic analyte.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an LC-MS vial for analysis.

Solid-Phase Extraction Workflow for Urine Samples

Protocol 3: Liquid-Liquid Extraction (LLE) for Plasma or Urine Samples

This classic extraction technique is useful for isolating compounds based on their partitioning between two immiscible liquid phases.

Materials:

• Plasma or urine samples

• Methyl tert-butyl ether (MTBE), HPLC grade

• Sodium carbonate buffer (0.1 M, pH 9.5)

• Ethyl 4-(dimethylamino)benzoate-d6 analytical standard

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS vials

Procedure:

• Pipette 1 mL of plasma or urine into a 15 mL centrifuge tube.

• Add 10 µL of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard solution (1 µg/mL in methanol).

• Add 1 mL of 0.1 M sodium carbonate buffer (pH 9.5) to the sample and vortex briefly.

• Add 5 mL of MTBE to the tube.

• Cap the tube and vortex vigorously for 5 minutes.

• Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an LC-MS vial for analysis.

Liquid-Liquid Extraction Workflow

Conclusion

The protocols detailed in this application note provide robust and reliable methods for the sample preparation of Ethyl 4-(dimethylamino)benzoate-d6 from plasma and urine for quantitative LC-MS/MS analysis. The choice of method will depend on the specific requirements of the study. Protein precipitation offers a high-throughput option for plasma samples, while solid-phase extraction provides a more thorough cleanup for complex matrices like urine. Liquid-liquid extraction is a versatile alternative for both matrices. Proper validation of these methods in your laboratory is essential to ensure the generation of high-quality, reproducible data for your research and development needs.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. opentrons.com [opentrons.com]
• 3. LC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]

Application Note: A Robust Bioanalytical Method for the Quantification of Ethyl 4-(dimethylamino)benzoate Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 4-(dimethylamino)benzoate (B8555087) is a compound utilized in various industrial applications, including as a photoinitiator in polymerization processes.[1] Its potential presence and metabolic fate in biological systems necessitate the development of sensitive and reliable bioanalytical methods for its quantification. The use of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for such analyses due to its high selectivity and sensitivity.[2]

A cornerstone of robust quantitative bioanalysis is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.[3] Stable isotope-labeled (SIL) internal standards, particularly deuterated analogs, are considered the gold standard because their physicochemical properties are nearly identical to the analyte.[4] This ensures they co-elute and experience similar matrix effects and extraction recoveries, leading to superior accuracy and precision.[5][6]

This application note details a validated LC-MS/MS protocol for the quantification of Ethyl 4-(dimethylamino)benzoate in human plasma using Ethyl 4-(dimethylamino)benzoate-d6 as the internal standard.

Physicochemical Properties

Property	Ethyl 4-(dimethylamino)benzoate	Ethyl 4-(dimethylamino)benzoate-d6
Chemical Formula	C₁₁H₁₅NO₂	C₁₁H₉D₆NO₂
Molecular Weight	193.24 g/mol [7]	199.28 g/mol
CAS Number	10287-53-3[7]	853783-69-4

Quantitative Data Presentation

The following tables summarize the performance of the bioanalytical method, demonstrating its suitability for regulated studies. The data is representative of a typical validation process.

Table 1: Calibration Curve Linearity and Range

Parameter	Value
Analyte Concentration Range	1.0 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.998
Mean Accuracy of Standards	98.5% - 103.2%

Table 2: Inter-day and Intra-day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD) (n=6)	Intra-day Accuracy (%) (n=6)	Inter-day Precision (%RSD) (n=18)	Inter-day Accuracy (%) (n=18)
LLOQ	1.0	7.7	98.7	8.5	100.4
Low	3.0	6.2	96.3	7.2	99.2
Medium	100	5.7	98.0	5.9	98.0
High	800	4.9	100.3	4.2	101.5

Data adapted from a representative validation study of a small molecule using a deuterated internal standard.[4]

Table 3: Analyte Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Analyte Recovery (%)	IS-Normalized Matrix Factor
Low	3.0	91.5 ± 4.2	1.03
High	800	93.1 ± 3.8	0.98

Experimental Protocols

This section provides a detailed methodology for the sample preparation and LC-MS/MS analysis.

1. Materials and Reagents

• Analytes: Ethyl 4-(dimethylamino)benzoate, Ethyl 4-(dimethylamino)benzoate-d6 (Internal Standard).

• Chemicals: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Ultrapure Water.

• Biological Matrix: K₂EDTA human plasma.

2. Instrumentation

• LC System: UHPLC system capable of binary gradient delivery.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Software: Analyst® or equivalent software for data acquisition and processing.

3. Preparation of Standard and Quality Control (QC) Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ethyl 4-(dimethylamino)benzoate and Ethyl 4-(dimethylamino)benzoate-d6 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Ethyl 4-(dimethylamino)benzoate stock solution in 50:50 methanol:water to create calibration standards.

• Internal Standard Spiking Solution (50 ng/mL): Dilute the Ethyl 4-(dimethylamino)benzoate-d6 stock solution in acetonitrile.

4. Sample Preparation: Protein Precipitation

• Aliquot 100 µL of human plasma (blank, standard, or sample) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Internal Standard Spiking Solution (50 ng/mL Ethyl 4-(dimethylamino)benzoate-d6) to all tubes except for the blank matrix. Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[8]

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the clear supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the clear supernatant to an autosampler vial for analysis.

5. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 3.0 min, hold for 1.0 min, return to 10% B
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	ESI Positive
MRM Transition (Analyte)	m/z 194.1 → 166.1
MRM Transition (IS)	m/z 200.1 → 172.1
Dwell Time	100 ms

Visualizations

Below are diagrams illustrating the experimental workflow and the principle of using an internal standard.

Caption: Bioanalytical workflow for sample quantification.

Caption: Role of the internal standard in quantification.

The described LC-MS/MS method provides a robust, sensitive, and selective protocol for the quantification of Ethyl 4-(dimethylamino)benzoate in human plasma. The use of its deuterated analog, Ethyl 4-(dimethylamino)benzoate-d6, as an internal standard is critical for correcting analytical variability, thereby ensuring high accuracy and precision. This method is suitable for use in regulated bioanalytical laboratories supporting pharmacokinetic and toxicokinetic studies.

References

• 1. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. api.pageplace.de [api.pageplace.de]
• 4. Validation of an LC-MS/MS method for the quantification IOA-289 in human plasma and its application in a first-in-human clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]
• 7. lcms.cz [lcms.cz]
• 8. mdpi.com [mdpi.com]

Application of Ethyl 4-(dimethylamino)benzoate-d6 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In pharmacokinetic (PK) studies, which are fundamental to drug development, the accurate and precise quantification of drug candidates and their metabolites in biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity.[1] The use of a stable isotope-labeled internal standard (SIL-IS), such as Ethyl 4-(dimethylamino)benzoate-d6, is a critical component of a robust bioanalytical method.[2]

Ethyl 4-(dimethylamino)benzoate-d6 is the deuterated analog of Ethyl 4-(dimethylamino)benzoate. The incorporation of six deuterium (B1214612) atoms results in a mass shift that allows it to be distinguished from the unlabeled analyte by the mass spectrometer, while its physicochemical properties remain nearly identical.[3] This near-identical behavior is crucial for compensating for variability during sample preparation, chromatography, and ionization, a principle known as isotope dilution mass spectrometry.[3] By adding a known concentration of the SIL-IS to the samples at an early stage, the ratio of the analyte's response to the IS response is used for quantification, which corrects for matrix effects and other sources of error.[2][3]

This document provides a detailed application note and protocol for the use of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard in a hypothetical pharmacokinetic study of a novel local anesthetic, "Gemini-caine."

Data Presentation: Bioanalytical Method Validation Summary

The following tables summarize the illustrative quantitative data from the validation of a bioanalytical method for Gemini-caine in human plasma, using Ethyl 4-(dimethylamino)benzoate-d6 as the internal standard.

Table 1: Calibration Curve Linearity

Parameter	Value
Calibration Range	1.0 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Accuracy of Back-calculated Standards	Within ± 15% (± 20% at LLOQ)

Table 2: Accuracy and Precision (Intra- and Inter-Day)

QC Level	Concentration (ng/mL)	Intra-Day Accuracy (%)	Intra-Day Precision (%CV)	Inter-Day Accuracy (%)	Inter-Day Precision (%CV)
LLOQ	1.0	105.2	8.5	103.8	9.2
Low	3.0	98.7	6.2	101.5	7.1
Medium	100	102.1	4.5	100.9	5.3
High	800	99.5	3.8	98.9	4.6
Acceptance Criteria: Accuracy within ±15% of nominal (±20% at LLOQ); Precision ≤15% CV (≤20% at LLOQ).

Table 3: Matrix Effect and Recovery

QC Level	Concentration (ng/mL)	Matrix Factor (IS Normalized)	%CV of Matrix Factor	Recovery of Analyte (%)	Recovery of IS (%)
Low	3.0	1.03	5.8	85.2	86.1
High	800	0.98	4.2	87.5	86.9
Acceptance Criteria: %CV of IS-Normalized Matrix Factor ≤15%.

Table 4: Stability

Stability Test	Storage Conditions	Duration	Low QC Stability (%)	High QC Stability (%)
Freeze-Thaw	3 cycles, -80°C to RT	72 hours	97.2	98.5
Short-Term (Bench-Top)	Room Temperature	6 hours	101.3	99.8
Long-Term	-80°C	90 days	95.8	97.1
Post-Preparative	Autosampler (4°C)	48 hours	102.5	101.7
Acceptance Criteria: Mean concentration within ±15% of nominal.

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Gemini-caine and Ethyl 4-(dimethylamino)benzoate-d6 reference standards into separate volumetric flasks.

  • Dissolve in methanol (B129727) to a final concentration of 1 mg/mL.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Gemini-caine by serial dilution of the primary stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Ethyl 4-(dimethylamino)benzoate-d6 primary stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for blank, zero, calibration standards, quality controls (QCs), and unknown plasma samples.

• Aliquot 100 µL of the appropriate matrix (human plasma) into the labeled tubes.

• Spike 10 µL of the appropriate Gemini-caine working standard solution into the calibration and QC tubes. For blank and unknown samples, add 10 µL of 50:50 methanol:water.

• Add 20 µL of the IS working solution (100 ng/mL Ethyl 4-(dimethylamino)benzoate-d6) to all tubes except the blank. To the blank, add 20 µL of methanol.

• Vortex all tubes for 10 seconds.

• Add 400 µL of ice-cold acetonitrile (B52724) to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 300 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography System: A standard UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0.0-0.5 min: 5% B

    • 0.5-2.5 min: 5% to 95% B

    • 2.5-3.0 min: 95% B

    • 3.0-3.1 min: 95% to 5% B

    • 3.1-4.0 min: 5% B

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Gemini-caine: m/z 350.2 → 121.1

    • Ethyl 4-(dimethylamino)benzoate-d6 (IS): m/z 199.3 → 126.1

  • Key Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Gas Flows: Optimized for the specific instrument.

Visualizations

Caption: Experimental workflow for bioanalysis.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]

Ethyl 4-(dimethylamino)benzoate-d6: A Versatile Tracer for Probing Drug Metabolism Pathways

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of drug metabolism and pharmacokinetics, understanding the biotransformation of a xenobiotic is paramount for evaluating its efficacy and safety. Stable isotope labeling is a powerful technique that allows researchers to trace the metabolic fate of a compound without the need for radioactive isotopes.[1][2] Ethyl 4-(dimethylamino)benzoate-d6, a deuterated analog of Ethyl 4-(dimethylamino)benzoate (B8555087), serves as an excellent tracer and internal standard for in vitro and in vivo metabolic studies.[3] Its near-identical physicochemical properties to the parent compound ensure it follows the same metabolic pathways, while the mass difference allows for clear differentiation and quantification using mass spectrometry.[4]

This document provides detailed application notes and protocols for utilizing Ethyl 4-(dimethylamino)benzoate-d6 to elucidate the primary metabolic pathways of its non-deuterated counterpart, which are predicted to be ester hydrolysis and N-demethylation based on studies of structurally similar compounds.[1][5][6]

Predicted Metabolic Pathways

Based on existing literature for analogous structures, Ethyl 4-(dimethylamino)benzoate is expected to undergo two primary Phase I metabolic transformations:

• Ester Hydrolysis: The ethyl ester group is hydrolyzed to a carboxylic acid, yielding 4-(dimethylamino)benzoic acid.

• N-demethylation: One or both of the methyl groups on the tertiary amine are removed, leading to 4-(ethylamino)benzoic acid and subsequently 4-aminobenzoic acid (if both methyl groups are removed).

These pathways can be visualized as follows:

Caption: Predicted metabolic pathways of Ethyl 4-(dimethylamino)benzoate.

Applications

Ethyl 4-(dimethylamino)benzoate-d6 is a valuable tool for:

• Reaction Phenotyping: Identifying the specific cytochrome P450 (CYP) enzymes responsible for the N-demethylation of the parent compound.

• Metabolite Identification: Confirming the structures of predicted metabolites in various biological matrices.

• Quantitative Bioanalysis: Serving as an ideal internal standard for LC-MS/MS quantification of Ethyl 4-(dimethylamino)benzoate and its metabolites, correcting for matrix effects and variations in sample processing.[4][7]

Experimental Protocols

In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

This protocol is designed to determine the rate of metabolism of Ethyl 4-(dimethylamino)benzoate and identify its primary metabolites.

Workflow:

Caption: Workflow for in vitro metabolic stability assay.

Materials:

• Ethyl 4-(dimethylamino)benzoate

• Ethyl 4-(dimethylamino)benzoate-d6

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (ACN) with 0.1% formic acid

• Incubator/water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing HLM (final concentration 0.5 mg/mL) and phosphate buffer.

• Substrate Addition: Add a mixture of Ethyl 4-(dimethylamino)benzoate (final concentration 1 µM) and Ethyl 4-(dimethylamino)benzoate-d6 (final concentration 1 µM).

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 2 volumes of ice-cold acetonitrile containing a suitable internal standard (if not using the d6-tracer for this purpose).

• Protein Precipitation: Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

• Sample Analysis: Transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

Data Presentation:

Time (min)	Parent Compound (Area)	d6-Parent (Area)	Metabolite 1 (Area)	d6-Metabolite 1 (Area)	Metabolite 2 (Area)	d6-Metabolite 2 (Area)
0
5
15
30
60

Reaction Phenotyping with Recombinant CYP Enzymes

This protocol helps identify the specific CYP enzymes responsible for the metabolism of Ethyl 4-(dimethylamino)benzoate.

Workflow:

Caption: Workflow for CYP reaction phenotyping.

Materials:

• Recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4)

• Control insect microsomes (without CYP expression)

• Other materials as listed in Protocol 4.1.

Procedure:

• Prepare Incubations: Set up individual incubation tubes for each recombinant CYP enzyme and a control. Each tube should contain the specific CYP enzyme (e.g., 25 pmol/mL), phosphate buffer, and the NADPH regenerating system.

• Substrate Addition: Add a mixture of Ethyl 4-(dimethylamino)benzoate and Ethyl 4-(dimethylamino)benzoate-d6 (final concentration 1 µM each).

• Incubation: Incubate the reactions at 37°C for a fixed time (e.g., 30 minutes).

• Quenching and Processing: Stop the reactions and process the samples as described in Protocol 4.1.

• Analysis: Analyze the formation of metabolites in each CYP incubation by LC-MS/MS.

Data Presentation:

CYP Enzyme	Metabolite 1 Formation Rate (pmol/min/pmol CYP)	d6-Metabolite 1 Formation Rate (pmol/min/pmol CYP)	Metabolite 2 Formation Rate (pmol/min/pmol CYP)	d6-Metabolite 2 Formation Rate (pmol/min/pmol CYP)
CYP1A2
CYP2C9
CYP2C19
CYP2D6
CYP3A4
Control

Data Analysis and Interpretation

The use of Ethyl 4-(dimethylamino)benzoate-d6 allows for confident identification of metabolites. In the mass spectrum, the deuterated parent compound and its metabolites will appear at a mass-to-charge ratio (m/z) that is 6 units higher than their non-deuterated counterparts. This characteristic isotopic pattern confirms that the detected signals are indeed metabolites of the compound of interest and not endogenous matrix components.

By comparing the rate of metabolite formation across different recombinant CYP enzymes, the primary enzymes responsible for the biotransformation of Ethyl 4-(dimethylamino)benzoate can be identified. The quantitative data from the metabolic stability assay can be used to calculate the in vitro half-life and intrinsic clearance of the compound.

References

• 1. Identification of the Biotransformation Products of 2-Ethylhexyl 4-(N,N-Dimethylamino)benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 4. ftb.com.hr [ftb.com.hr]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Method Development with Ethyl 4-(dimethylamino)benzoate-d6

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the utilization of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard in the quantitative analysis of its non-labeled counterpart, Ethyl 4-(dimethylamino)benzoate (B8555087), or other structurally similar analytes, primarily by Liquid Chromatography-Mass Spectrometry (LC-MS).

Ethyl 4-(dimethylamino)benzoate-d6 is the deuterium-labeled version of Ethyl 4-(dimethylamino)benzoate, a compound used as a photoinitiator in polymerization and as a synthetic intermediate.[1] The six deuterium (B1214612) atoms on the dimethylamino group provide a stable isotopic label, making it an ideal internal standard for quantitative mass spectrometry-based assays.[2] The use of a stable isotope-labeled internal standard is the gold standard in quantitative LC-MS analysis, as it effectively corrects for variations in sample preparation, matrix effects, and instrument response.[3][4][5]

Physicochemical Properties

A summary of the relevant physicochemical properties of the non-labeled Ethyl 4-(dimethylamino)benzoate is presented in Table 1. The deuterated standard, Ethyl 4-(dimethylamino)benzoate-d6, is expected to have nearly identical properties, with a slight increase in molecular weight due to the presence of deuterium.

Table 1: Physicochemical Properties of Ethyl 4-(dimethylamino)benzoate

Property	Value	Reference
Molecular Formula	C₁₁H₁₅NO₂	[6][7]
Molecular Weight	193.24 g/mol	[6]
Melting Point	63-66 °C	[6][7]
Boiling Point	190-191 °C at 14 mmHg	[7]
Appearance	White to cream or pale yellow crystalline powder	[8]
Solubility	Soluble in chloroform (B151607) and methanol (B129727)	[7][9]
IUPAC Name	ethyl 4-(dimethylamino)benzoate	[10]

Principle of Isotope Dilution Mass Spectrometry

The analytical method relies on the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard (Ethyl 4-(dimethylamino)benzoate-d6) is added to the sample at the earliest stage of preparation. The analyte (non-labeled Ethyl 4-(dimethylamino)benzoate) and the internal standard are chemically identical and thus exhibit the same behavior during extraction, chromatography, and ionization. The mass spectrometer, however, can differentiate them based on their mass-to-charge ratio (m/z). By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as any loss or variation during the analytical process will affect both compounds equally.[3][11]

Experimental Protocols

Materials and Reagents

• Ethyl 4-(dimethylamino)benzoate (Analyte)

• Ethyl 4-(dimethylamino)benzoate-d6 (Internal Standard)

• Methanol (LC-MS Grade)

• Acetonitrile (B52724) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Biological Matrix (e.g., plasma, urine) or other sample matrix.

Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL):

• Accurately weigh approximately 10 mg of Ethyl 4-(dimethylamino)benzoate and Ethyl 4-(dimethylamino)benzoate-d6 into separate 10 mL volumetric flasks.

• Dissolve the contents in methanol and make up to the mark.

• Store the stock solutions at -20°C.

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol to achieve a concentration range suitable for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Prepare a working internal standard solution by diluting the Ethyl 4-(dimethylamino)benzoate-d6 stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation for Plasma Samples)

• To 100 µL of plasma sample, add 10 µL of the 100 ng/mL internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization.

Table 2: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Transitions (MRM)	To be determined by infusion of individual standards
- Analyte (C₁₁H₁₅NO₂)	Q1: 194.1 -> Q3: [Product Ion]
- Internal Standard (d6)	Q1: 200.1 -> Q3: [Product Ion]
Collision Energy	To be optimized for each transition
Dwell Time	100 ms

Data Analysis and Quantification

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the prepared calibration standards. The concentration of the analyte in the unknown samples is then determined from this calibration curve using the measured peak area ratio.

Method Validation

For use in regulated environments, the analytical method should be validated according to relevant guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention time of the analyte and internal standard.

• Linearity: The range over which the response is directly proportional to the concentration.

• Accuracy and Precision: Closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The effect of co-eluting matrix components on the ionization of the analyte and internal standard.[5]

• Stability: Stability of the analyte in the biological matrix and in processed samples under different storage conditions.

Quantitative Data Summary

The following tables represent expected data from a validated assay.

Table 3: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²	Equation
Ethyl 4-(dimethylamino)benzoate	1 - 1000	> 0.995	y = mx + c

Table 4: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	< 15	< 15	85 - 115
Medium	50	< 15	< 15	85 - 115
High	800	< 15	< 15	85 - 115

Visualizations

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Co-processing of analyte and internal standard.

References

• 1. 4-（二甲氨基）苯甲酸乙酯 qNMR standard, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ethyl 4-(dimethylamino)benzoate = 99 10287-53-3 [sigmaaldrich.com]
• 7. Ethyl 4-dimethylaminobenzoate CAS#: 10287-53-3 [amp.chemicalbook.com]
• 8. Ethyl 4-dimethylaminobenzoate, 99% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]

Application Notes & Protocols: Quantitative Analysis of Ethyl 4-(dimethylamino)benzoate using Ethyl 4-(dimethylamino)benzoate-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 4-(dimethylamino)benzoate (B8555087) is a tertiary amine and a benzoate (B1203000) ester commonly used in various industrial applications. In the context of drug development and research, it may be studied as a metabolite, an impurity, or a component of a formulation. Accurate and precise quantification of such compounds in biological matrices is crucial for pharmacokinetic, toxicokinetic, and quality control studies.

This document provides a detailed protocol for the quantitative analysis of Ethyl 4-(dimethylamino)benzoate in a biological matrix (e.g., human plasma) using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, Ethyl 4-(dimethylamino)benzoate-d6, to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1]

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry as they share near-identical physicochemical properties with the analyte, ensuring they behave similarly throughout the analytical process.[1]

Experimental Protocols

Materials and Reagents

• Ethyl 4-(dimethylamino)benzoate (Analyte)

• Ethyl 4-(dimethylamino)benzoate-d6 (Internal Standard, IS)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (or other relevant biological matrix)

Preparation of Stock and Working Solutions

2.1. Analyte Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Ethyl 4-(dimethylamino)benzoate and dissolve it in 10 mL of methanol.

2.2. Internal Standard Stock Solution (1 mg/mL):

• Accurately weigh 1 mg of Ethyl 4-(dimethylamino)benzoate-d6 and dissolve it in 1 mL of methanol.

2.3. Preparation of Calibration Standards and Quality Control Samples:

• Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water.

• Spike the appropriate volume of each working standard solution into the blank biological matrix to create calibration standards at the desired concentrations.

• Prepare Quality Control (QC) samples at low, medium, and high concentrations in the same manner.

2.4. Internal Standard Spiking Solution (100 ng/mL):

• Dilute the Internal Standard stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

This protocol is suitable for plasma samples and is designed for high-throughput analysis.

• Label microcentrifuge tubes for each standard, QC, and unknown sample.

• Pipette 50 µL of the respective sample (standard, QC, or unknown) into the labeled tubes.

• Add 150 µL of the Internal Standard Spiking Solution (100 ng/mL in acetonitrile) to each tube. The acetonitrile will act as the protein precipitation agent.

• Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

4.1. Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 1: LC Gradient Program

Time (min)	% Mobile Phase B
0.0	10
2.5	90
3.5	90
3.6	10
5.0	10

4.2. Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

Table 2: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ethyl 4-(dimethylamino)benzoate	194.1	166.1	100	15
Ethyl 4-(dimethylamino)benzoate-d6	200.2	166.1	100	15

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Data Presentation

Calibration Curve

A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A linear regression with a weighting factor of 1/x² is typically used.

Table 3: Representative Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,500	13.232
1000	1,320,000	50,800	25.984

Method Validation Summary

The method should be validated according to regulatory guidelines (e.g., FDA or EMA). Key validation parameters include accuracy, precision, selectivity, sensitivity, and stability.

Table 4: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.98	98.0	8.5
Low QC	3	2.95	98.3	6.2
Mid QC	80	81.2	101.5	4.1
High QC	800	790.4	98.8	3.5

LLOQ: Lower Limit of Quantification %CV: Percent Coefficient of Variation

Visualizations

Caption: Experimental workflow for the quantitative analysis of Ethyl 4-(dimethylamino)benzoate.

Caption: Logical relationship demonstrating the role of the internal standard in quantitative analysis.

References

• 1. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Ethyl 4-(dimethylamino)benzoate in Environmental Samples Using Ethyl 4-(dimethylamino)benzoate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of Ethyl 4-(dimethylamino)benzoate (B8555087) in various environmental matrices. The use of its deuterated analog, Ethyl 4-(dimethylamino)benzoate-d6, as an internal standard is central to the methodology, ensuring high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1][2]

Ethyl 4-(dimethylamino)benzoate is utilized in cosmetics and industrial applications and may enter the environment, necessitating sensitive and reliable analytical methods for its monitoring.[3][4] The protocols outlined below are designed for robust performance in complex matrices such as surface water, wastewater, and soil.

Principle of Isotope Dilution Mass Spectrometry

The core of this analytical approach is the use of a stable isotope-labeled internal standard (SIL-IS).[1] Ethyl 4-(dimethylamino)benzoate-d6 is an ideal internal standard for the quantification of Ethyl 4-(dimethylamino)benzoate (the analyte) for several reasons:

• Similar Chemical and Physical Properties : The deuterated standard exhibits nearly identical chemical and physical properties to the analyte, ensuring they behave similarly during sample extraction, cleanup, and chromatographic separation.[1][5]

• Co-elution : The analyte and the internal standard will co-elute from the chromatography column, experiencing the same matrix effects and ionization suppression or enhancement in the mass spectrometer.[5]

• Mass Differentiation : The mass difference between the analyte and the deuterated standard allows for their distinct detection by the mass spectrometer, enabling accurate quantification.

By adding a known amount of Ethyl 4-(dimethylamino)benzoate-d6 to each sample at the beginning of the workflow, any loss of the analyte during sample processing is mirrored by a proportional loss of the internal standard. The ratio of the analyte's signal to the internal standard's signal is used for quantification, which corrects for these variations and leads to more accurate and precise results.[6]

Experimental Workflows

The general workflow for the analysis of Ethyl 4-(dimethylamino)benzoate in environmental samples involves sample collection and preservation, followed by extraction and cleanup, and finally, instrumental analysis.

Figure 1: General workflow for environmental sample analysis.

Detailed Experimental Protocols

The choice of sample preparation protocol depends on the specific environmental matrix. Below are detailed methods for water and soil/sediment samples.

Protocol 3.1: Analysis of Ethyl 4-(dimethylamino)benzoate in Water Samples

This protocol utilizes Solid-Phase Extraction (SPE) for the extraction and pre-concentration of the analyte from water samples.[7][8]

3.1.1. Materials and Reagents

• Ethyl 4-(dimethylamino)benzoate analytical standard

• Ethyl 4-(dimethylamino)benzoate-d6 internal standard

• Methanol (B129727), HPLC grade

• Acetonitrile (B52724), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• SPE cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

• Glass fiber filters (1 µm)

• Nitrogen gas for evaporation

3.1.2. Sample Preparation and Extraction

• Sample Collection and Preservation : Collect water samples in amber glass bottles. If not analyzed immediately, store at 4°C and analyze within 48 hours.

• Filtration : Filter the water sample through a 1 µm glass fiber filter to remove suspended solids.

• Spiking : To a 100 mL aliquot of the filtered sample, add a known amount of Ethyl 4-(dimethylamino)benzoate-d6 solution (e.g., 100 µL of a 1 µg/mL solution to achieve a final concentration of 1 ng/mL).

• SPE Cartridge Conditioning : Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading : Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing : After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Drying : Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution : Elute the analyte and internal standard from the cartridge with 6 mL of methanol into a clean collection tube.

• Concentration and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 3.2: Analysis of Ethyl 4-(dimethylamino)benzoate in Soil and Sediment Samples

This protocol is based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is effective for extracting a wide range of organic contaminants from solid matrices.[7][9]

3.2.1. Materials and Reagents

• All reagents from Protocol 3.1

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Dispersive SPE (dSPE) sorbents (e.g., C18, PSA)

• Centrifuge tubes (50 mL and 15 mL)

3.2.2. Sample Preparation and Extraction

• Sample Homogenization : Homogenize the soil or sediment sample to ensure uniformity.

• Weighing and Spiking : Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Spike the sample with a known amount of Ethyl 4-(dimethylamino)benzoate-d6.

• Extraction : Add 10 mL of acetonitrile (with 1% formic acid) to the tube. Cap and shake vigorously for 1 minute.

• Salting Out : Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Immediately shake for 1 minute to prevent the formation of salt agglomerates.

• Centrifugation : Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup : Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing 150 mg MgSO₄ and 50 mg C18. Vortex for 30 seconds.

• Centrifugation : Centrifuge the dSPE tube at 10,000 rpm for 2 minutes.

• Final Preparation : Take an aliquot of the cleaned extract, evaporate to dryness if necessary, and reconstitute in the mobile phase for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS Conditions

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) provides the high sensitivity and selectivity required for trace-level environmental analysis.[9][10]

4.1. Liquid Chromatography

• Column : C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A : 0.1% Formic acid in water

• Mobile Phase B : 0.1% Formic acid in acetonitrile

• Gradient :

  • 0-1 min: 20% B

  • 1-8 min: 20% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 20% B

  • 10.1-15 min: 20% B

• Flow Rate : 0.3 mL/min

• Injection Volume : 10 µL

• Column Temperature : 40°C

4.2. Tandem Mass Spectrometry

• Ionization Mode : Electrospray Ionization (ESI), Positive

• Scan Type : Multiple Reaction Monitoring (MRM)

• Source Temperature : 150°C

• Desolvation Temperature : 400°C

Table 1: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Ethyl 4-(dimethylamino)benzoate	194.1	122.1 (Quantifier)	100	15
94.1 (Qualifier)	100	25
Ethyl 4-(dimethylamino)benzoate-d6	200.1	128.1 (Quantifier)	100	15

Data Presentation and Performance Characteristics

The following tables summarize the expected quantitative performance of the described methods. These values are typical for trace organic analysis in environmental matrices.

Table 2: Method Detection and Quantification Limits

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Surface Water	0.5 ng/L	1.5 ng/L
Wastewater Effluent	2.0 ng/L	6.0 ng/L
Soil/Sediment	0.1 ng/g	0.3 ng/g

Table 3: Recovery and Precision Data

Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Surface Water	10 ng/L	95	< 10
100 ng/L	98	< 8
Wastewater Effluent	25 ng/L	88	< 15
250 ng/L	92	< 12
Soil/Sediment	1 ng/g	91	< 12
10 ng/g	94	< 10

Signaling Pathways and Logical Relationships

The use of a deuterated internal standard is a critical component of a robust quantitative analytical method. The diagram below illustrates the logical relationship in correcting for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. Ethyl 4-(dimethylamino)benzoate Standard for quantitative NMR, TraceCERT 10287-53-3 [sigmaaldrich.com]
• 4. Ethyl 4-(Dimethylamino)benzoate 10287-53-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. mdpi.com [mdpi.com]
• 9. Rapid determination of caine-based anesthetics and their metabolite residues in fish using a modified QuEChERS method coupled with UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A quantitative LC-MS/MS method for simultaneous determination of cocaine and its metabolites in whole blood - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Analysis of Ethyl 4-(dimethylamino)benzoate-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of LC-MS conditions for Ethyl 4-(dimethylamino)benzoate-d6, a common internal standard used in quantitative bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are the optimal precursor and product ions for monitoring Ethyl 4-(dimethylamino)benzoate (B8555087) and its -d6 internal standard?

A1: For quantitative analysis using tandem mass spectrometry (MS/MS), it is crucial to select specific and intense precursor and product ions. For Ethyl 4-(dimethylamino)benzoate, the protonated molecule [M+H]+ is observed at m/z 194.1. Its primary fragment is typically m/z 166.1, resulting from the neutral loss of ethylene (B1197577) (C2H4). For the deuterated internal standard, Ethyl 4-(dimethylamino)benzoate-d6, the precursor ion is [M+H]+ at m/z 200.1. The corresponding stable fragment ion would also be expected to show a 6 Dalton shift, though optimization is key.

Q2: Which ionization mode is most suitable for this compound?

A2: Electrospray ionization (ESI) in positive mode is the recommended technique for Ethyl 4-(dimethylamino)benzoate and its deuterated analog. The presence of the tertiary amine group makes it readily protonated, leading to a strong signal.

Q3: What type of LC column is recommended for the separation?

A3: A C18 reversed-phase column is the most common and effective choice for the separation of this and similar aromatic compounds. A column with dimensions such as 2.1 x 50 mm and a particle size of 3.5 µm provides a good balance of resolution and analysis time.

Q4: Why is a deuterated internal standard like Ethyl 4-(dimethylamino)benzoate-d6 preferred for quantitative analysis?

A4: Deuterated internal standards are considered the gold standard in quantitative LC-MS analysis.[1] Since they have nearly identical physicochemical properties to the analyte, they co-elute and experience similar matrix effects and ionization suppression or enhancement.[2][3] This allows for more accurate and precise quantification by correcting for variations during sample preparation and analysis.[1][4]

Q5: How can I improve peak shape and reduce tailing?

A5: Peak tailing for amine-containing compounds on silica-based columns can be a common issue. To mitigate this, consider adding a small amount of an acidic modifier, such as 0.1% formic acid, to the mobile phase. This helps to protonate the analyte and residual silanol (B1196071) groups on the column, leading to more symmetrical peak shapes.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Signal for Analyte/IS	1. Incorrect MS parameters (precursor/product ions).2. Ion source contamination.3. Sample degradation.4. Improper mobile phase pH.	1. Infuse a standard solution to optimize cone voltage and collision energy.2. Clean the ion source components (e.g., capillary, skimmer).3. Prepare fresh samples and standards.4. Ensure the mobile phase pH is suitable for positive ionization (e.g., acidic).
Poor Peak Shape (Tailing or Fronting)	1. Column overload.2. Secondary interactions with the column.3. Inappropriate mobile phase.	1. Dilute the sample or reduce the injection volume.2. Add a mobile phase modifier like formic or acetic acid.3. Ensure the sample is dissolved in a solvent similar in strength to the initial mobile phase.
High Background Noise	1. Contaminated mobile phase or LC system.2. Matrix effects from the sample.3. Leaks in the LC system.	1. Use high-purity solvents and flush the system.2. Optimize the sample preparation method (e.g., use solid-phase extraction).3. Check all fittings and connections for leaks.
Retention Time Shifts	1. Inconsistent mobile phase composition.2. Column degradation or temperature fluctuations.3. Air bubbles in the pump.	1. Prepare fresh mobile phase and ensure proper mixing.2. Equilibrate the column thoroughly and use a column oven for temperature control.3. Purge the LC pumps to remove any trapped air.
Inconsistent Results Between Injections	1. Autosampler injection volume variability.2. Partial sample precipitation in the vial.3. Carryover from previous injections.	1. Check the autosampler for proper function and maintenance.2. Ensure complete solubility of the reconstituted sample.3. Implement a robust needle wash protocol between injections.

Experimental Protocols

Plasma Sample Preparation (Protein Precipitation)

This protocol is designed for the extraction of Ethyl 4-(dimethylamino)benzoate from human plasma.

Materials:

• Human plasma samples

• Acetonitrile (B52724) (ACN) with 1% formic acid (ice-cold)

• Ethyl 4-(dimethylamino)benzoate-d6 internal standard (IS) working solution

• Microcentrifuge tubes (1.5 mL)

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile with 1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. resolvemass.ca [resolvemass.ca]
• 4. texilajournal.com [texilajournal.com]

Technical Support Center: Ethyl 4-(dimethylamino)benzoate-d6 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape issues encountered during the chromatographic analysis of Ethyl 4-(dimethylamino)benzoate-d6.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common questions and issues related to poor peak shape for Ethyl 4-(dimethylamino)benzoate-d6, covering peak tailing, fronting, and broadening.

Q1: I am observing significant peak tailing for Ethyl 4-(dimethylamino)benzoate-d6. What are the likely causes and how can I resolve this?

A1: Peak tailing, characterized by an asymmetrical peak with a drawn-out trailing edge, is a frequent challenge when analyzing basic compounds like Ethyl 4-(dimethylamino)benzoate-d6.[1][2][3][4] This can compromise accurate integration and reduce resolution.[5] The primary causes often stem from secondary interactions with the stationary phase.[2][3][4]

Potential Causes & Solutions: Peak Tailing

Potential Cause	Description	Recommended Solutions
Secondary Silanol (B1196071) Interactions	The basic dimethylamino group of your analyte can form strong interactions with acidic residual silanol groups on the surface of silica-based columns.[2][3][6]	Optimize Mobile Phase pH: Lower the mobile phase pH to a range of 2-4. This protonates the silanol groups, minimizing their interaction with the protonated basic analyte.[3][5][7] Use a High-Quality, End-Capped Column: Select a modern, high-purity silica (B1680970) column that is effectively end-capped to reduce the number of accessible silanol groups.[3][4] Add a Competing Base: Introduce a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase to saturate the active silanol sites.
Column Overload	Injecting an excessive amount or concentration of the analyte can saturate the stationary phase, leading to tailing.[2][4]	Reduce Injection Volume or Concentration: Dilute your sample or decrease the injection volume to ensure you are working within the column's linear capacity.[1][5]
Column Degradation or Contamination	An aging column, accumulation of contaminants, or the formation of a void at the column inlet can all contribute to poor peak shape.[2][5]	Column Flushing: Flush the column with a strong solvent to remove potential contaminants.[8] Use a Guard Column: Employ a guard column to protect the analytical column from strongly retained matrix components.[9] Column Replacement: If the problem persists after flushing, the column may be degraded and require replacement.[3][5]
Extra-Column Effects	Excessive tubing length or diameter between the column and detector can cause peak broadening and tailing.[2]	Minimize Tubing: Use shorter, narrower internal diameter tubing (e.g., 0.12-0.17 mm ID) to reduce dead volume.[5] Check Fittings: Ensure all connections are secure and properly fitted to avoid dead volumes.[10]

Q2: My chromatogram shows peak fronting for Ethyl 4-(dimethylamino)benzoate-d6. What does this suggest and how can I correct it?

A2: Peak fronting, where the peak has a leading edge that is less steep than the trailing edge, is also a common chromatographic issue.[1][11] It often points to issues with column overload or solvent incompatibility.[11][12][13]

Potential Causes & Solutions: Peak Fronting

Potential Cause	Description	Recommended Solutions
Sample Overload (Concentration)	Injecting a sample that is too concentrated can lead to fronting.[1][13]	Dilute the Sample: Reduce the concentration of your sample before injection.[13]
Sample Solvent Incompatibility	If the sample is dissolved in a solvent that is significantly stronger than the initial mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, resulting in fronting.[11][12]	Match Sample Solvent to Mobile Phase: Ideally, dissolve your sample in the initial mobile phase.[8] If this is not possible, use a solvent that is weaker than or of similar strength to the mobile phase.[8]
Poor Column Packing / Column Void	A poorly packed column or the formation of a void at the column inlet can create alternative flow paths for the analyte, leading to peak distortion.[10][14]	Column Replacement: A column with a significant void or channeling in the packed bed typically needs to be replaced.[4][15]
Temperature Mismatch	A significant difference between the column temperature and the injected sample temperature can sometimes affect peak shape.	Equilibrate Sample Temperature: Allow your samples to reach the ambient temperature of the autosampler before injection.

Q3: The peak for my deuterated standard, Ethyl 4-(dimethylamino)benzoate-d6, is broad and shows poor efficiency. What are the potential reasons and solutions?

A3: Broad peaks can be indicative of several problems, ranging from the HPLC system and column to the method parameters themselves.[8]

Potential Causes & Solutions: Peak Broadening

Potential Cause	Description	Recommended Solutions
Column Contamination or Aging	Accumulation of contaminants on the column frit or degradation of the stationary phase can lead to broader peaks.[8][16]	Column Cleaning: Flush the column with a strong solvent. If using a guard column, try removing it to see if the peak shape improves; if so, replace the guard column.[8]
Inappropriate Flow Rate	A flow rate that is too high or too low for the column dimensions can decrease efficiency and broaden peaks.[1][8]	Optimize Flow Rate: For a standard 4.6 mm ID column, a typical starting flow rate is 1.0 mL/min.[8] You may need to optimize this for your specific column and particle size.
Mobile Phase pH close to pKa	If the mobile phase pH is too close to the pKa of Ethyl 4-(dimethylamino)benzoate, the analyte may exist in both ionized and non-ionized forms, leading to peak broadening or splitting.[17][18]	Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 1-2 units away from the analyte's pKa to maintain a single ionic form.[19]
Isotope Effect	A slight chromatographic separation between the deuterated standard and the non-deuterated analyte can sometimes be observed, known as the "isotope effect".[20] While this may not always cause significant broadening of a single peak, it can affect quantification if not properly managed.	Modify Chromatographic Conditions: Adjusting the mobile phase composition or gradient slope can sometimes minimize this separation.[16] Evaluate Different Columns: The degree of separation can be dependent on the column chemistry.[16]

Experimental Protocols

Protocol 1: Mobile Phase Preparation and pH Adjustment

• Aqueous Component Preparation:

  • For acidic conditions (e.g., pH 2-4), start with high-purity (e.g., 18 MΩ·cm) water.

  • Add a suitable buffer or acid modifier. Common choices for LC-MS applications include formic acid (0.1%) or ammonium (B1175870) formate (B1220265) (5-10 mM).

  • Measure the pH of the aqueous portion of the mobile phase before mixing with the organic solvent.[7]

  • Adjust the pH using a dilute solution of the acid or a compatible base if necessary. It is crucial to control the pH to stabilize retention and selectivity.[7]

• Organic Component:

  • Use high-purity, HPLC or LC-MS grade acetonitrile (B52724) or methanol.

• Final Mobile Phase Preparation:

  • Measure the required volumes of the aqueous and organic components separately.

  • Combine the components and mix thoroughly.

  • Degas the mobile phase using sonication or vacuum filtration to prevent air bubbles in the system.[21]

Protocol 2: Column Flushing and Conditioning

• Disconnect from Detector: Initially, disconnect the column from the detector to avoid contamination.

• Strong Solvent Wash: Flush the column with a series of solvents, starting with one that is miscible with your mobile phase. A typical sequence for a reversed-phase column is:

  • Water

  • Isopropanol

  • Hexane (if dealing with very non-polar contaminants)

  • Isopropanol

  • Methanol or Acetonitrile

  • Initial Mobile Phase Conditions

• Equilibration: Reconnect the column to the detector and equilibrate with the initial mobile phase for at least 10-20 column volumes, or until a stable baseline is achieved.[21]

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for poor peak shape.

Caption: Effect of mobile phase pH on peak shape for basic analytes.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. uhplcs.com [uhplcs.com]
• 6. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. support.waters.com [support.waters.com]
• 11. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 12. phenomenex.blog [phenomenex.blog]
• 13. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 14. agilent.com [agilent.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. benchchem.com [benchchem.com]
• 17. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 18. chromatographytoday.com [chromatographytoday.com]
• 19. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 20. benchchem.com [benchchem.com]
• 21. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Enhancing Sensitivity for Ethyl 4-(dimethylamino)benzoate-d6 Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the detection sensitivity of Ethyl 4-(dimethylamino)benzoate-d6 in analytical experiments, primarily utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 4-(dimethylamino)benzoate-d6 and why is a deuterated standard used?

Ethyl 4-(dimethylamino)benzoate-d6 is a stable, isotopically labeled version of Ethyl 4-(dimethylamino)benzoate, where six hydrogen atoms have been replaced with deuterium. In quantitative mass spectrometry, deuterated compounds are considered the gold standard for internal standards.[1][2] Because they are chemically almost identical to the analyte of interest, they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer's ion source.[1][3] This allows for accurate correction of variations that can occur during sample preparation, as well as fluctuations in instrument performance, thereby improving the accuracy and precision of quantification.[2]

Q2: I am observing a weak signal for Ethyl 4-(dimethylamino)benzoate-d6. What are the initial troubleshooting steps?

A weak signal, or low sensitivity, can stem from several factors. A logical approach to troubleshooting involves systematically evaluating each stage of your analytical workflow. Key areas to investigate include:

• Sample Preparation: Inefficient extraction of the analyte from the sample matrix can lead to significant signal loss.

• LC-MS/MS Method Parameters: Suboptimal instrument settings, such as ionization source parameters and MRM (Multiple Reaction Monitoring) transitions, can drastically reduce sensitivity.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of your analyte, leading to a lower-than-expected signal.

The following sections provide more detailed guidance on addressing each of these areas.

Q3: How can I minimize matrix effects for better sensitivity?

Matrix effects, which can either suppress or enhance the analyte signal, are a common challenge in LC-MS/MS analysis, especially with complex biological samples.[2] Strategies to mitigate matrix effects include:

• Effective Sample Cleanup: Employing a robust sample preparation technique is the first line of defense. Methods like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) are generally more effective at removing interfering matrix components than a simple "dilute and shoot" or protein precipitation approach.

• Chromatographic Separation: Optimizing your liquid chromatography method to separate the analyte from co-eluting matrix components can significantly reduce signal suppression. This may involve adjusting the gradient, changing the mobile phase composition, or trying a different column chemistry.

• Use of a Deuterated Internal Standard: As mentioned in Q1, a co-eluting deuterated internal standard like Ethyl 4-(dimethylamino)benzoate-d6 is the most effective way to compensate for unpredictable matrix effects.

Troubleshooting Guides

Low or No Signal for Ethyl 4-(dimethylamino)benzoate-d6

If you are experiencing low or no signal for your analyte, follow this troubleshooting workflow:

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]

Technical Support Center: Analysis of Ethyl 4-(dimethylamino)benzoate-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Ethyl 4-(dimethylamino)benzoate-d6 in their analytical experiments.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of Ethyl 4-(dimethylamino)benzoate (B8555087) and its deuterated internal standard, Ethyl 4-(dimethylamino)benzoate-d6.

Problem ID	Issue	Potential Causes	Recommended Solutions
ME-EDAB-001	Poor peak shape (tailing or fronting) for Ethyl 4-(dimethylamino)benzoate and/or its d6-internal standard.	Secondary Interactions with Column: Residual silanols on the column can interact with the tertiary amine of the analyte. Mobile Phase pH: Inappropriate mobile phase pH can affect the ionization state and peak shape of the analyte. Column Overload: Injecting too much analyte can lead to peak distortion.	Column Selection: Use a column with end-capping or a hybrid particle technology designed for the analysis of basic compounds. Mobile Phase Modification: Add a small amount of a competitor amine, such as triethylamine (B128534) (TEA), to the mobile phase, or adjust the pH to be at least 2 pH units away from the analyte's pKa. Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume.
ME-EDAB-002	High variability in analyte/internal standard peak area ratios across a sample batch.	Differential Matrix Effects: The analyte and internal standard may not be experiencing the same degree of ion suppression or enhancement in different samples. Inconsistent Sample Preparation: Variability in extraction efficiency between samples. Carryover: Residual analyte or internal standard from a previous injection.	Optimize Sample Preparation: Employ a more rigorous sample cleanup method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1] Chromatographic Separation: Optimize the LC gradient to separate the analyte from the regions of significant ion suppression.[2] Injector Wash: Use a strong wash solvent for the autosampler injector to minimize carryover.
ME-EDAB-003	Low signal intensity or complete signal loss (ion suppression) for the analyte and internal standard.	Co-elution with Phospholipids (B1166683): In plasma or serum samples, phospholipids are a major cause of ion suppression in electrospray ionization (ESI).[3] High Salt Concentration: Salts from the sample matrix or buffers can reduce ionization efficiency. Ion Source Contamination: Buildup of non-volatile matrix components in the mass spectrometer's ion source.	Phospholipid Removal: Use a phospholipid removal plate or a specific SPE sorbent designed to remove phospholipids. Sample Dilution: Dilute the sample extract to reduce the concentration of matrix components. Ion Source Cleaning: Perform routine cleaning of the ion source components as per the manufacturer's recommendation.
ME-EDAB-004	Unexpectedly high signal intensity (ion enhancement) for the analyte and internal standard.	Co-eluting Matrix Components: Some matrix components can enhance the ionization of the analyte. Incorrect Internal Standard Concentration: An error in the preparation of the internal standard spiking solution.	Improved Chromatographic Separation: Modify the LC method to separate the analyte from the enhancing matrix components. Verify Internal Standard Concentration: Prepare a fresh internal standard solution and re-analyze the samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the analysis of Ethyl 4-(dimethylamino)benzoate-d6?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte by co-eluting compounds from the sample matrix.[4][5] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[6] In the analysis of Ethyl 4-(dimethylamino)benzoate-d6, which is often used as an internal standard, matrix effects are a significant concern because they can affect the accuracy and precision of the quantification of the target analyte.[7][8]

Q2: How can I quantitatively assess the matrix effect for my Ethyl 4-(dimethylamino)benzoate analysis?

A2: The matrix effect can be quantified by comparing the peak area of the analyte in a post-extraction spiked sample (a blank matrix extract to which the analyte is added) to the peak area of the analyte in a neat solution (a clean solvent). The formula is:

Matrix Effect (%) = (Peak Area in Post-Extraction Spiked Sample / Peak Area in Neat Solution) x 100

A value of 100% indicates no matrix effect, a value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. It is recommended to evaluate this in at least six different lots of the biological matrix.

Q3: What are the most common sources of matrix effects in plasma and urine samples?

A3: In plasma, the most common sources of matrix effects are phospholipids, salts, and proteins.[3] Phospholipids are particularly problematic in electrospray ionization (ESI) and can cause significant ion suppression. In urine, salts, urea, and various endogenous metabolites can interfere with ionization.

Q4: Which sample preparation technique is best for minimizing matrix effects for Ethyl 4-(dimethylamino)benzoate in biological fluids?

A4: The choice of sample preparation technique depends on the complexity of the matrix and the required sensitivity.

• Protein Precipitation (PPT): A simple and fast method, but it may not effectively remove phospholipids and other interfering substances, often leading to significant matrix effects.

• Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT by partitioning the analyte into an immiscible organic solvent, leaving many matrix components in the aqueous phase.

• Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by using a solid sorbent to selectively retain the analyte while matrix components are washed away. Mixed-mode SPE can be particularly effective in removing a wide range of interferences.[1]

Q5: My deuterated internal standard (Ethyl 4-(dimethylamino)benzoate-d6) is not perfectly co-eluting with my analyte. Is this a problem?

A5: A slight shift in retention time between the analyte and its deuterated internal standard can be a problem if it leads to differential matrix effects. If the two compounds elute into regions of the chromatogram with different levels of ion suppression or enhancement, the internal standard will not accurately compensate for the variability, leading to inaccurate quantification. If you observe this, further optimization of the chromatographic method is recommended to achieve co-elution.

Quantitative Data Summary

The following table presents hypothetical data from a matrix effect experiment in human plasma and urine for Ethyl 4-(dimethylamino)benzoate.

Matrix	Sample Preparation Method	Mean Peak Area (Neat Solution)	Mean Peak Area (Post-Extraction Spiked)	Matrix Effect (%)	Interpretation
Human Plasma	Protein Precipitation (Acetonitrile)	1,500,000	750,000	50%	Significant Ion Suppression
Human Plasma	Liquid-Liquid Extraction (Methyl-tert-butyl ether)	1,500,000	1,200,000	80%	Moderate Ion Suppression
Human Plasma	Solid-Phase Extraction (C18)	1,500,000	1,425,000	95%	Minimal Ion Suppression
Human Urine	Dilute and Shoot (1:10 with Mobile Phase)	1,500,000	900,000	60%	Significant Ion Suppression
Human Urine	Solid-Phase Extraction (Mixed-Mode Cation Exchange)	1,500,000	1,455,000	97%	Minimal Ion Suppression

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect

Objective: To quantitatively determine the extent of ion suppression or enhancement.

Materials:

• Blank biological matrix (e.g., human plasma, urine) from at least six different sources.

• Ethyl 4-(dimethylamino)benzoate analytical standard.

• Ethyl 4-(dimethylamino)benzoate-d6 internal standard.

• LC-MS grade solvents (e.g., methanol (B129727), acetonitrile, water, formic acid).

• Sample preparation consumables (e.g., centrifuge tubes, SPE cartridges).

Procedure:

• Prepare Neat Solution (Set A): Prepare a solution of Ethyl 4-(dimethylamino)benzoate and its d6-internal standard in a clean solvent (e.g., 50:50 acetonitrile:water) at a concentration representative of the mid-point of the calibration curve.

• Prepare Post-Extraction Spiked Samples (Set B): a. Process blank matrix samples using your chosen sample preparation method (e.g., PPT, LLE, or SPE). b. After the final extraction step, spike the resulting extract with the analyte and internal standard to the same final concentration as the neat solution.

• LC-MS/MS Analysis: Analyze multiple injections of the neat solution and the post-extraction spiked samples.

• Calculation: Calculate the matrix effect as described in FAQ #2.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) for Plasma

Objective: To extract Ethyl 4-(dimethylamino)benzoate from plasma with minimal matrix components.

Materials:

• Mixed-mode cation exchange SPE cartridges.

• Human plasma samples.

• Ethyl 4-(dimethylamino)benzoate-d6 internal standard spiking solution.

• 0.1% Formic acid in water (conditioning and wash solvent).

• Methanol (elution solvent).

• 5% Ammonium (B1175870) hydroxide (B78521) in methanol (elution solvent).

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the internal standard solution and 200 µL of 0.1% formic acid in water. Vortex to mix.

• Condition Cartridge: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid in water.

• Load Sample: Load the pre-treated sample onto the conditioned cartridge.

• Wash: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elute: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

Visualizations

Caption: A decision tree for troubleshooting poor analyte to internal standard reproducibility.

Caption: A flowchart illustrating the solid-phase extraction (SPE) workflow for plasma samples.

References

• 1. Identification of the Biotransformation Products of 2-Ethylhexyl 4-(N,N-Dimethylamino)benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving co-elution issues with Ethyl 4-(dimethylamino)benzoate-d6

This guide provides troubleshooting strategies and answers to frequently asked questions regarding co-elution issues encountered with Ethyl 4-(dimethylamino)benzoate-d6, a common internal standard used in bioanalysis and other quantitative studies.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 4-(dimethylamino)benzoate-d6 and what is its primary use?

Ethyl 4-(dimethylamino)benzoate-d6 is the deuterium-labeled version of Ethyl 4-(dimethylamino)benzoate (B8555087). Its primary application is as an internal standard for quantitative analysis using techniques like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1] The deuterium (B1214612) labeling makes it chemically almost identical to the non-labeled analyte but distinguishable by its higher mass, allowing for accurate quantification by correcting for sample loss during preparation and analysis.

Q2: What is co-elution and why is it a concern with this compound?

Co-elution is the failure of a chromatographic system to separate two or more different compounds, causing them to elute from the column at the same time.[2] This results in a single, overlapping peak, which makes accurate quantification of the individual compounds impossible. Because deuterated standards are designed to have nearly identical chromatographic behavior to their non-labeled counterparts, there is a high risk of co-elution between Ethyl 4-(dimethylamino)benzoate-d6 and the target analyte, Ethyl 4-(dimethylamino)benzoate, if the analytical method is not sufficiently optimized.

Q3: Besides its non-labeled analog, what other compounds might co-elute?

Structurally similar compounds or degradation products present in the sample matrix can also co-elute. For instance, Benzocaine (B179285) (ethyl 4-aminobenzoate) and its primary degradation product, p-aminobenzoic acid, are structurally related and could potentially interfere depending on the chromatographic conditions.[3][4]

Q4: My chromatogram shows a single, symmetrical peak. How can I confirm if co-elution is occurring?

Perfect co-elution may not distort the peak shape.[2] The best methods to confirm peak purity are:

• Diode Array Detector (DAD/PDA): A DAD collects multiple UV spectra across the entire peak. If all the spectra are identical, the peak is likely pure.[2][5] If the spectra differ from the peak front to the peak tail, it indicates the presence of more than one compound.

• Mass Spectrometry (MS): An MS detector is invaluable for this specific problem. By acquiring mass spectra across the chromatographic peak, you can check for the presence of both the deuterated (d6) and non-deuterated (d0) masses. If both are present at the same retention time, co-elution is confirmed.

Troubleshooting Guide for Co-elution Issues

This guide provides a systematic approach to resolving co-elution between Ethyl 4-(dimethylamino)benzoate-d6 and its corresponding analyte.

Phase 1: Initial System Assessment

Q5: My peaks are broad, tailing, or split. What should I check before modifying the method?

Poor peak shape can mimic or worsen co-elution. Before making changes to the mobile phase or column, it's crucial to ensure the HPLC system is performing optimally.[6]

• Column Health: The column may be contaminated or have a void. First, try flushing the column with a strong solvent. If the problem persists, consider replacing the column.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening.[6] Ensure all connections are made with minimal tubing length.

• Injection Solvent: Dissolving your sample in a solvent stronger than the initial mobile phase can cause peak distortion. Whenever possible, use the initial mobile phase as the sample solvent.[6]

• System Leaks: Check for any leaks in the system, as they can cause pressure fluctuations and poor chromatography.[7]

Phase 2: Chromatographic Method Optimization

The key to resolving co-elution is to manipulate the factors in the chromatography resolution equation: capacity factor (k'), selectivity (α), and efficiency (N).[5]

Q6: How can I improve separation on my existing C18 column by adjusting the mobile phase?

• Adjust Mobile Phase Strength (to improve Capacity Factor, k'): If your peaks are eluting very early (low k'), they have minimal interaction with the stationary phase, making separation difficult.[2][5] To increase retention and improve the chances of separation, weaken the mobile phase. For reversed-phase chromatography, this means decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724), methanol) in the mobile phase.[2]

• Change Organic Modifier (to improve Selectivity, α): If increasing retention doesn't resolve the compounds, the column chemistry may not be able to differentiate between them with the current solvent. Switching the organic modifier (e.g., from acetonitrile to methanol (B129727), or vice-versa) can alter the elution pattern and improve separation.

• Modify Mobile Phase pH: Ethyl 4-(dimethylamino)benzoate has a tertiary amine group, which is basic. Adjusting the pH of the aqueous portion of the mobile phase can change the ionization state of the molecule and significantly impact its retention and selectivity. Using a buffer to control the pH is highly recommended.

• Adjust Temperature: Changing the column temperature affects solvent viscosity and mass transfer, which can alter selectivity. Try adjusting the temperature in 5-10°C increments.

Q7: I have tried modifying the mobile phase, but the peaks are still co-eluting. What is the next step?

If mobile phase optimization is insufficient, changing the stationary phase chemistry is the next logical step to affect selectivity.

• Try a Different Stationary Phase: The analyte and its deuterated internal standard have very similar properties. A standard C18 column may not be sufficient. Consider a column with a different selectivity, such as:

  • Phenyl-Hexyl: Offers pi-pi interactions, which can be useful for aromatic compounds.

  • Pentafluorophenyl (PFP): Provides a combination of hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions.

  • Embedded Polar Group (EPG): These columns have a polar group embedded in the alkyl chain, offering different selectivity for basic compounds.

Data & Protocols

Data Presentation

Table 1: Example of Method Modification to Resolve Co-Elution

Parameter	Initial Condition (Poor Resolution)	Optimized Condition (Improved Resolution)	Rationale
Column	Standard C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm	Change in stationary phase chemistry to improve selectivity (α).
Mobile Phase A	Water + 0.1% Formic Acid	10 mM Ammonium Formate (B1220265), pH 3.5	pH control to alter ionization and retention.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Methanol	Change in organic modifier to alter selectivity (α).
Gradient	50-95% B in 5 minutes	40-80% B in 10 minutes	Shallower gradient to increase the separation window.
Flow Rate	1.0 mL/min	0.8 mL/min	Lower flow rate to improve efficiency (N).
Temperature	30°C	40°C	Increased temperature to improve peak shape and potentially alter selectivity.

Table 2: Quick Troubleshooting Summary

Symptom	Possible Cause	Recommended Action
Single, broad peak	Co-elution, poor column efficiency	Decrease organic solvent %, check column health, optimize flow rate.
Peak shoulder	Partial co-elution	Modify mobile phase (pH, organic solvent) or change column type.
Symmetrical peak, but MS shows two masses	Perfect co-elution	Change column chemistry (e.g., C18 to PFP) or significantly alter mobile phase.
Drifting retention times	Inconsistent mobile phase, temperature fluctuation	Ensure mobile phase is well-mixed and degassed; use a column oven.[7]

Experimental Protocols

Protocol 1: Systematic HPLC Method Development

• System Preparation: Ensure the HPLC system is clean and equilibrated. Purge the pumps with fresh, degassed mobile phase.[7]

• Initial Conditions:

  • Column: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Detector: DAD (200-400 nm) and MS.

• Scouting Gradient: Perform a fast gradient run (e.g., 5% to 95% B in 5 minutes) to determine the approximate elution time of the compounds.

• Optimize Capacity Factor (k'): Adjust the gradient start percentage so that the first peak elutes with k' > 1.

• Improve Resolution:

  • Shallow Gradient: If co-elution occurs, make the gradient shallower around the elution time of the analytes (e.g., decrease the %B/min rate).

  • Isocratic Hold: If a shallow gradient is insufficient, try an isocratic method at a mobile phase composition that provides a k' between 2 and 10.

• Adjust Selectivity (α):

  • Change the organic modifier from acetonitrile to methanol and repeat steps 3-5.

  • Adjust the pH of the aqueous mobile phase (e.g., use a phosphate (B84403) or formate buffer at pH 3, 5, and 7) and re-optimize the gradient.

• Change Stationary Phase: If resolution is still not achieved, switch to a column with different selectivity (e.g., Phenyl-Hexyl or PFP) and repeat the optimization process.

Protocol 2: Peak Purity Assessment with DAD

• Acquire Data: Set the DAD to acquire data across a wide wavelength range (e.g., 200-400 nm).

• Analyze in Software: Use the chromatography data system (CDS) software to perform a peak purity analysis on the peak of interest.

• Extract Spectra: Manually extract spectra from at least three points within the peak: the upslope, the apex, and the downslope.

• Overlay and Compare: Overlay the extracted spectra. If the spectra are identical, the peak is likely pure. If there are significant differences, the peak is impure, and co-elution is occurring.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. High-performance liquid chromatographic assay for benzocaine and p-aminobenzoic acid including preliminary stability data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Ethyl 4-(dimethylamino)benzoate-d6

Welcome to the technical support center for Ethyl 4-(dimethylamino)benzoate-d6. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this compound in solution. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Ethyl 4-(dimethylamino)benzoate-d6 in solution?

A1: Ethyl 4-(dimethylamino)benzoate-d6 is susceptible to several modes of degradation in solution, primarily:

• Hydrolysis: The ester functional group can hydrolyze, especially under acidic or basic conditions, to form 4-(dimethylamino)benzoic acid-d6 and ethanol.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the degradation of the compound. It is recommended to store solutions in amber vials or otherwise protected from light.

• Thermal Degradation: Elevated temperatures can accelerate the rate of degradation. For long-term storage, solutions should be kept at low temperatures.

• Oxidation: The dimethylamino group is susceptible to oxidation, which can be initiated by oxidizing agents or exposure to air and light.

Q2: What are the recommended storage conditions for Ethyl 4-(dimethylamino)benzoate-d6 solutions?

A2: To ensure the stability of Ethyl 4-(dimethylamino)benzoate-d6 in solution, the following storage conditions are recommended:

• Short-term storage (up to 1 month): Store at -20°C.

• Long-term storage (up to 6 months): Store at -80°C.

• Protection from light: Always store solutions in amber vials or protect them from light to prevent photodegradation.

• Inert atmosphere: For maximum stability, especially for long-term storage, consider degassing the solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: I am observing unexpected degradation of my Ethyl 4-(dimethylamino)benzoate-d6 standard in solution. What are the possible causes?

A3: Unexpected degradation can arise from several factors. Please refer to the troubleshooting guide below for a systematic approach to identifying the cause. Common reasons include:

• pH of the solvent: The compound is more susceptible to hydrolysis at acidic or basic pH. Ensure the pH of your solvent is neutral if possible.

• Presence of contaminants: Oxidizing agents or acidic/basic impurities in the solvent can accelerate degradation. Use high-purity solvents.

• Exposure to light: Even ambient laboratory light can cause photodegradation over time.

• Improper storage temperature: Storing solutions at room temperature or even 4°C for extended periods can lead to significant degradation.

Troubleshooting Guide

This guide will help you troubleshoot common stability issues encountered with Ethyl 4-(dimethylamino)benzoate-d6 solutions.

Issue 1: Rapid loss of parent compound concentration.

Possible Cause	Troubleshooting Step
Hydrolysis	Check the pH of your solvent. If it is not neutral, consider using a buffered solution appropriate for your experimental needs. For example, a phosphate (B84403) buffer at pH 7.4 can be used.
Photodegradation	Ensure your solution is protected from light at all times by using amber vials and minimizing exposure to ambient light during handling.
Thermal Degradation	Verify the storage temperature. For any storage longer than a few hours, solutions should be kept at or below -20°C.
Oxidation	Use freshly opened, high-purity solvents. Consider purging the solvent with an inert gas (e.g., nitrogen) before preparing the solution to remove dissolved oxygen.

Issue 2: Appearance of unknown peaks in my chromatogram.

Possible Cause	Troubleshooting Step
Degradation Products	The new peaks are likely degradation products. Refer to the "Potential Degradation Pathways" section below to hypothesize their identities. Use techniques like LC-MS to confirm the mass of the unknown peaks and aid in their identification.
Solvent Impurities	Run a blank injection of your solvent to ensure the peaks are not originating from the solvent itself.
Contamination	Ensure all glassware and equipment are thoroughly clean to avoid cross-contamination.

Quantitative Stability Data

The following tables provide hypothetical stability data for Ethyl 4-(dimethylamino)benzoate-d6 under various stress conditions. This data is for illustrative purposes to guide experimental design.

Table 1: Hydrolytic Stability of Ethyl 4-(dimethylamino)benzoate-d6 at 40°C

pH	Buffer System	Half-life (t½) in hours	% Remaining after 24 hours
3.0	0.1 M HCl	12	6.25%
7.4	Phosphate Buffer	> 240	> 95%
9.0	0.1 M NaOH	8	1.56%

Table 2: Photostability of Ethyl 4-(dimethylamino)benzoate-d6 in Methanol at 25°C

Light Condition	Exposure Time (hours)	% Remaining
Dark Control	24	> 99%
Ambient Lab Light	24	~ 90%
UV Lamp (254 nm)	4	< 10%

Experimental Protocols

Protocol 1: Forced Degradation Study of Ethyl 4-(dimethylamino)benzoate-d6

Objective: To investigate the degradation pathways of Ethyl 4-(dimethylamino)benzoate-d6 under various stress conditions.

Materials:

• Ethyl 4-(dimethylamino)benzoate-d6

• HPLC-grade methanol, acetonitrile, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• pH meter

• HPLC system with UV or MS detector

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Ethyl 4-(dimethylamino)benzoate-d6 in methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Incubate at 60°C for 4 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Incubate 1 mL of the stock solution at 80°C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution to UV light (254 nm) in a photostability chamber for 24 hours. A dark control sample should be stored under the same conditions but protected from light.

• Sample Analysis:

  • At appropriate time points, withdraw an aliquot of each stressed sample.

  • Neutralize the acid and base hydrolysis samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze by a validated stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Ethyl 4-(dimethylamino)benzoate-d6 from its potential degradation products.

HPLC Parameters:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	% B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min

• Detection: UV at 310 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations

Forced degradation experimental workflow.

Potential degradation pathways.

Technical Support Center: Mitigating Ion Suppression with Ethyl 4-(dimethylamino)benzoate-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Ethyl 4-(dimethylamino)benzoate-d6 in their analytical workflows. The focus is on addressing specific issues related to ion suppression in liquid chromatography-mass spectrometry (LC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Ethyl 4-(dimethylamino)benzoate-d6 in LC-MS analysis?

A1: Ethyl 4-(dimethylamino)benzoate-d6 is a stable isotope-labeled (SIL) internal standard. Its primary role is not to prevent ion suppression, but to compensate for its effects.[1] Because it is chemically almost identical to the non-deuterated analyte, it is expected to co-elute and experience similar degrees of ionization suppression or enhancement in the mass spectrometer source. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[1][2]

Q2: I am using Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard, but my results are still imprecise. Isn't a deuterated standard supposed to correct for all variability?

A2: While SIL internal standards are considered the gold standard, they may not always perfectly compensate for matrix effects.[1] A phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the deuterated internal standard.[1][3] If this separation occurs in a region of the chromatogram with significant ion suppression, the analyte and the internal standard will be affected differently, leading to inaccurate and imprecise results.[3][4] This is referred to as differential matrix effects.

Q3: How can I determine if ion suppression is affecting my analysis when using Ethyl 4-(dimethylamino)benzoate-d6?

A3: A post-column infusion experiment is a common method to identify regions of ion suppression in your chromatogram.[3] This involves infusing a constant flow of your analyte and internal standard solution into the MS detector, downstream of the analytical column. You then inject a blank matrix extract. Dips in the baseline signal for both the analyte and Ethyl 4-(dimethylamino)benzoate-d6 indicate the retention times at which co-eluting matrix components are causing ion suppression.[3]

Q4: What are the key considerations when preparing my Ethyl 4-(dimethylamino)benzoate-d6 internal standard working solution?

A4: Several factors are crucial when preparing your internal standard solution:

• Concentration: The concentration should be high enough to provide a stable and robust signal but not so high as to cause detector saturation. A common practice is to use a concentration in the mid-range of the calibration curve for the analyte.

• Purity: Ensure the isotopic purity of the deuterated standard is high (ideally ≥98%) to minimize any contribution of unlabeled analyte, which could lead to an overestimation of the analyte's concentration.[2]

• Consistency: The same concentration of the internal standard must be added to all samples, including calibrators and quality controls, to ensure accurate normalization.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered when using Ethyl 4-(dimethylamino)benzoate-d6 to mitigate ion suppression.

Problem 1: Poor reproducibility of the analyte/internal standard area ratio.

Possible Cause	Troubleshooting Steps
Inconsistent Internal Standard Addition	Verify the precision of the pipettes or automated liquid handlers used to add the Ethyl 4-(dimethylamino)benzoate-d6 solution to the samples.
Differential Matrix Effects	1. Perform a post-column infusion experiment to identify regions of severe ion suppression. 2. Optimize the chromatographic method to shift the elution of the analyte and internal standard away from these suppression zones. This may involve changing the mobile phase composition, gradient profile, or analytical column.
Analyte and Internal Standard Do Not Co-elute	Due to the deuterium (B1214612) isotope effect, a slight separation may occur.[4] Consider using a column with slightly lower resolution to ensure the analyte and internal standard peaks overlap completely.[4]
Sample Preparation Variability	Ensure consistent sample preparation across all samples. Inconsistent extraction recovery can affect the analyte and internal standard differently if they are not added at the very beginning of the process.

Problem 2: The signal for Ethyl 4-(dimethylamino)benzoate-d6 is highly variable or decreasing throughout the analytical run.

Possible Cause	Troubleshooting Steps
Carryover of Late-Eluting Matrix Components	1. Inject blank solvent injections after a high-concentration sample to assess for carryover. 2. Extend the chromatographic run time to ensure all matrix components have eluted before the next injection. 3. Optimize the autosampler wash procedure.
Source Contamination	A dirty ion source can lead to erratic signal. Clean the mass spectrometer's ion source according to the manufacturer's recommendations.
Internal Standard Degradation	Verify the stability of Ethyl 4-(dimethylamino)benzoate-d6 in the sample matrix and autosampler conditions over the duration of the analytical run.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using Post-Extraction Spiking

This protocol quantifies the extent of ion suppression or enhancement for your analyte in a specific matrix.

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and Ethyl 4-(dimethylamino)benzoate-d6 into the final reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma, urine) through your entire sample preparation procedure. Spike the same concentration of the analyte and internal standard into the final extract.

• Analysis: Inject both sets of samples into the LC-MS system.

• Calculation: Calculate the matrix factor (MF) for the analyte:

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF ≈ 1 indicates minimal matrix effect.

Quantitative Data Summary: Matrix Effect Assessment

Analyte	Internal Standard	Matrix Factor (MF) of Analyte	Interpretation
Analyte X	Ethyl 4-(dimethylamino)benzoate-d6	0.65	Significant ion suppression
Analyte Y	Ethyl 4-(dimethylamino)benzoate-d6	1.15	Minor ion enhancement
Analyte Z	Ethyl 4-(dimethylamino)benzoate-d6	0.98	Negligible matrix effect

Protocol 2: Post-Column Infusion for Identifying Ion Suppression Zones

Experimental Workflow:

Caption: Workflow for a post-column infusion experiment.

Methodology:

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to one inlet of a T-piece.

• Connect a syringe pump containing a solution of the analyte and Ethyl 4-(dimethylamino)benzoate-d6 to the other inlet of the T-piece.

• Connect the outlet of the T-piece to the mass spectrometer's ion source.

• Begin infusing the standard solution at a constant flow rate (e.g., 5-10 µL/min).

• Once a stable baseline signal is achieved for both the analyte and the internal standard, inject the extracted blank matrix sample onto the LC column.

• Monitor the signal for both compounds throughout the chromatographic run. Dips in the baseline indicate regions of ion suppression.

Signaling Pathways and Logical Relationships

Logical Workflow for Troubleshooting Poor Quantification

Caption: A logical workflow for troubleshooting quantification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Ethyl 4-(dimethylamino)benzoate-d6 Internal Standard

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting variability issues encountered when using Ethyl 4-(dimethylamino)benzoate-d6 (EDMAB-d6) as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 4-(dimethylamino)benzoate-d6 and why is it used as an internal standard?

Ethyl 4-(dimethylamino)benzoate-d6 (EDMAB-d6) is a deuterated form of Ethyl 4-(dimethylamino)benzoate (B8555087) (EDMAB). It is commonly used as an internal standard (IS) in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS).[1] Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it can be used to correct for variability in sample preparation, chromatographic retention, and ionization efficiency in the mass spectrometer.

Q2: What are the most common sources of variability when using EDMAB-d6 as an internal standard?

The most frequently encountered issues include:

• Isotopic Exchange: The loss of deuterium (B1214612) atoms from the EDMAB-d6 molecule and their replacement with hydrogen from the surrounding environment.[2][3]

• Chromatographic Shift: A slight difference in retention time between EDMAB-d6 and the non-deuterated analyte.[2][3]

• Differential Matrix Effects: The analyte and the internal standard experiencing different levels of ion suppression or enhancement from components in the sample matrix.[3]

• Purity Issues: The presence of unlabeled analyte or other impurities in the EDMAB-d6 standard.[3][4]

• Variability in Extraction Recovery: Differences in the efficiency of the extraction process for the analyte and the internal standard.[3]

Q3: My EDMAB-d6 internal standard response is inconsistent across my analytical run. What could be the cause?

Inconsistent internal standard response can be a symptom of several problems. A common cause is isotopic exchange, where the deuterium labels are lost.[2] This is more likely to occur at non-neutral pH or elevated temperatures. Another possibility is the degradation of the standard in the sample matrix or during storage. It is also important to investigate for differential matrix effects between samples, which may require further sample cleanup or optimization of the chromatographic method.

Q4: I am observing a peak for the unlabeled analyte in my blank samples that are spiked only with EDMAB-d6. What does this indicate?

This observation strongly suggests that your EDMAB-d6 internal standard is contaminated with the unlabeled analyte.[4] This can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification (LLOQ).[4] It is crucial to verify the isotopic and chemical purity of your internal standard.

Troubleshooting Guides

Guide 1: Investigating Isotopic Exchange

Symptom: Decreasing EDMAB-d6 signal over time, or the appearance of an unlabeled analyte peak in samples containing only the internal standard.

This guide provides a systematic approach to identifying and mitigating isotopic exchange.

Caption: Troubleshooting workflow for suspected isotopic exchange of EDMAB-d6.

Guide 2: Addressing Chromatographic Shift and Matrix Effects

Symptom: Poor reproducibility of the analyte/IS peak area ratio and inconsistent quantification, especially in complex matrices.

Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[2] If this separation occurs in a region of the chromatogram with varying matrix effects, the analyte and internal standard will be affected differently, leading to inaccurate results.

Caption: Troubleshooting workflow for chromatographic shift and matrix effects.

Data Presentation

The following tables provide hypothetical data to illustrate common issues and the outcomes of troubleshooting experiments.

Table 1: EDMAB-d6 Stability in Different Solvents and pH Conditions

Solvent/Condition	Temperature (°C)	Incubation Time (hours)	% Recovery of EDMAB-d6
Methanol (B129727)	25	24	99.5
Acetonitrile (B52724)	25	24	99.8
Water, pH 7.0	25	24	98.2
Water, pH 3.0	25	24	95.1
Water, pH 10.0	25	24	85.3
Human Plasma, pH 7.4	37	4	92.5

Table 2: Matrix Effect Evaluation in Human Plasma

Sample Set	Mean Analyte Peak Area	Mean IS Peak Area	Analyte/IS Ratio	% Matrix Effect
A (Neat Solution)	1,500,000	2,000,000	0.75	N/A
B (Post-Extraction Spike)	900,000	1,200,000	0.75	-40%
C (Pre-Extraction Spike)	850,000	1,150,000	0.74	-43%

Note: % Matrix Effect = ((Peak Area in Set B / Peak Area in Set A) - 1) x 100

Experimental Protocols

Protocol 1: Preparation of EDMAB-d6 Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of EDMAB-d6.

Materials:

• Ethyl 4-(dimethylamino)benzoate-d6 (neat material)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated pipettes

• Amber glass vials

Procedure:

• Stock Solution Preparation (1 mg/mL):

  • Allow the neat EDMAB-d6 material to equilibrate to room temperature before opening.

  • Accurately weigh approximately 10 mg of EDMAB-d6 into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the material in methanol and bring the volume to the mark.

  • Mix thoroughly by inversion.

  • Transfer the stock solution to an amber glass vial and store at -20°C.

• Working Solution Preparation (10 µg/mL):

  • Allow the stock solution to warm to room temperature.

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with 50:50 (v/v) acetonitrile:water.

  • Mix thoroughly.

  • This working solution is typically used for spiking into samples. Store at 4°C for short-term use (up to one week) or at -20°C for longer periods.

Protocol 2: Assessment of EDMAB-d6 Stability in a Biological Matrix

Objective: To evaluate the stability of EDMAB-d6 in a relevant biological matrix (e.g., human plasma) under experimental conditions.

Materials:

• EDMAB-d6 working solution (10 µg/mL)

• Blank human plasma (free of analyte and IS)

• Acetonitrile with 1% formic acid (protein precipitation agent)

• Centrifuge

• LC-MS/MS system

Procedure:

• Time Zero (T0) Samples:

  • Pipette 100 µL of blank plasma into a microcentrifuge tube.

  • Spike with 10 µL of the 10 µg/mL EDMAB-d6 working solution.

  • Immediately add 300 µL of ice-cold acetonitrile with 1% formic acid to precipitate proteins.

  • Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• Incubated Samples:

  • Pipette 100 µL of blank plasma into multiple microcentrifuge tubes.

  • Spike with 10 µL of the 10 µg/mL EDMAB-d6 working solution.

  • Incubate the tubes at the desired temperature (e.g., 37°C) for various time points (e.g., 1, 2, 4, 8, and 24 hours).

  • At each time point, stop the reaction by adding 300 µL of ice-cold acetonitrile with 1% formic acid.

  • Process the samples as described in steps 1.4 and 1.5.

• Data Analysis:

  • Analyze all samples by LC-MS/MS.

  • Compare the peak area of EDMAB-d6 in the incubated samples to the mean peak area of the T0 samples.

  • A significant decrease in the peak area over time indicates instability.

  • Monitor the mass transition for the unlabeled EDMAB to check for its appearance, which would indicate isotopic exchange.

Protocol 3: Evaluation of Matrix Effects

Objective: To determine if the sample matrix is causing ion suppression or enhancement of the analyte and internal standard.

Materials:

• Analyte and EDMAB-d6 working solutions

• Blank biological matrix

• Sample preparation solvents and reagents

• LC-MS/MS system

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and EDMAB-d6 into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Process blank matrix through the entire sample preparation procedure. Spike the analyte and EDMAB-d6 into the final, clean extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and EDMAB-d6 into the blank matrix at the beginning of the sample preparation procedure.

• LC-MS/MS Analysis:

  • Analyze multiple replicates (n=3-5) of each set of samples.

• Data Calculation:

  • Matrix Effect (ME): ME (%) = (Mean peak area in Set B / Mean peak area in Set A) x 100. A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

  • Recovery (RE): RE (%) = (Mean peak area in Set C / Mean peak area in Set B) x 100.

  • Process Efficiency (PE): PE (%) = (Mean peak area in Set C / Mean peak area in Set A) x 100.

By comparing the matrix effects for both the analyte and the internal standard, you can determine if they are experiencing similar degrees of ion suppression or enhancement.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Extraction Recovery of Ethyl 4-(dimethylamino)benzoate-d6

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction recovery of Ethyl 4-(dimethylamino)benzoate-d6.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 4-(dimethylamino)benzoate-d6 and why is it used as an internal standard?

Ethyl 4-(dimethylamino)benzoate-d6 is a deuterated form of Ethyl 4-(dimethylamino)benzoate (B8555087). The hydrogen atoms on the two methyl groups of the dimethylamino moiety are replaced with deuterium (B1214612). It is commonly used as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] As a stable isotope-labeled internal standard, its chemical and physical properties are nearly identical to the non-deuterated analyte.[2][3] This similarity allows it to mimic the analyte's behavior during sample preparation, extraction, and analysis, thus compensating for variations in extraction recovery, matrix effects, and instrument response.[1][3]

Q2: What are the key chemical properties of Ethyl 4-(dimethylamino)benzoate-d6 that influence its extraction?

The key properties influencing the extraction of Ethyl 4-(dimethylamino)benzoate-d6 are:

• Basicity: The presence of the tertiary dimethylamino group makes the molecule basic. This allows for manipulation of its charge state through pH adjustment, which is a cornerstone of optimizing its extraction.[4]

• Solubility: It is practically insoluble in water but soluble in many organic solvents such as ethanol, chloroform, and ethyl acetate.[5][6]

• Polarity: It is a moderately polar compound.

Q3: How does pH affect the extraction recovery of Ethyl 4-(dimethylamino)benzoate-d6?

The extraction of Ethyl 4-(dimethylamino)benzoate-d6 is highly dependent on the pH of the aqueous phase due to its basic nature.[4]

• In acidic conditions (low pH): The dimethylamino group becomes protonated, forming a positively charged ion. This charged species is more soluble in the aqueous phase and has low solubility in non-polar organic solvents.

• In basic conditions (high pH): The dimethylamino group remains in its neutral, uncharged form. This neutral form is less soluble in water and more soluble in organic solvents.

Therefore, to extract Ethyl 4-(dimethylamino)benzoate-d6 from an aqueous matrix into an organic solvent, the pH of the aqueous phase should be adjusted to be basic (a general rule of thumb is 2 pH units above the pKa of the conjugate acid).[4] Conversely, to back-extract it from an organic solvent into an aqueous phase, an acidic aqueous solution should be used.[4][7]

Q4: What are the most common reasons for low recovery of Ethyl 4-(dimethylamino)benzoate-d6?

Low recovery can stem from several factors:

• Incorrect pH: The pH of the sample may not be optimal for the desired phase transfer.[4]

• Inappropriate Solvent Choice: The extraction solvent may have poor solubility for the neutral form of the compound.

• Insufficient Mixing: Inadequate mixing during liquid-liquid extraction can lead to incomplete partitioning between the two phases.

• Emulsion Formation: The formation of an emulsion layer between the aqueous and organic phases can trap the analyte, preventing its complete transfer.

• Analyte Degradation: Although generally stable, extreme pH or temperature conditions could potentially lead to degradation.

• Deuterium-Hydrogen Exchange: While the deuterium labels on the methyl groups are generally stable, extreme conditions could potentially lead to exchange with protons from the solvent, although this is less likely for C-D bonds compared to O-D or N-D bonds.[8]

Troubleshooting Guide

Issue 1: Low or Inconsistent Recovery in Liquid-Liquid Extraction (LLE)

Potential Cause	Troubleshooting Steps
Suboptimal pH of Aqueous Phase	1. Ensure the pH of the aqueous sample is basic (e.g., pH 9-11) before extraction with an organic solvent.[4] 2. Verify the pH using a calibrated pH meter. 3. Perform a pH optimization study by extracting at various pH values to determine the optimal condition for your specific matrix.
Inappropriate Organic Solvent	1. Select a water-immiscible organic solvent in which Ethyl 4-(dimethylamino)benzoate is highly soluble. Good starting points are ethyl acetate, dichloromethane, or methyl tert-butyl ether (MTBE). 2. If recovery is still low, try a solvent with a different polarity.
Insufficient Phase Mixing	1. Increase the vortexing time or the number of inversions of the separatory funnel to ensure thorough mixing. 2. Be cautious not to shake too vigorously, as this can lead to emulsion formation.
Emulsion Formation	1. Add a small amount of saturated sodium chloride (brine) solution to the extraction mixture to help break the emulsion. 2. Centrifuge the sample to facilitate phase separation. 3. Filter the mixture through a bed of glass wool or a phase separator paper.
Analyte Adsorption to Glassware	1. Silanize glassware to reduce active sites for adsorption. 2. Rinse glassware with the extraction solvent to recover any adsorbed analyte.

Issue 2: Low or Inconsistent Recovery in Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Steps
Inappropriate SPE Sorbent	1. For a moderately polar compound like Ethyl 4-(dimethylamino)benzoate, a reversed-phase sorbent (e.g., C18, C8) is a good starting point.[9] 2. If breakthrough occurs (analyte is found in the loading effluent), consider a more retentive sorbent or a larger sorbent mass. 3. If the analyte is difficult to elute, a less retentive sorbent may be necessary.
Incorrect Sample pH during Loading	1. For reversed-phase SPE, adjust the sample pH to be basic to ensure the analyte is in its neutral, more retentive form.[9]
Ineffective Wash Step	1. The wash solvent should be strong enough to remove interferences but weak enough to not elute the analyte. 2. Start with a highly aqueous wash solution and gradually increase the organic content to find the optimal composition.
Incomplete Elution	1. Ensure the elution solvent is strong enough to desorb the analyte from the sorbent. A high percentage of an organic solvent like methanol (B129727) or acetonitrile (B52724) is typically used. 2. Consider adding a small amount of a basic modifier (e.g., ammonium (B1175870) hydroxide) to the elution solvent to ensure the analyte remains in its neutral, less polar form. 3. Apply the elution solvent in multiple small aliquots and allow for a soak time to improve recovery.[9]
Sorbent Drying Out	1. During the conditioning and sample loading steps for reversed-phase SPE, do not allow the sorbent bed to go dry before the sample is loaded.[9]

Issue 3: Discrepancy between Analyte and Internal Standard (Ethyl 4-(dimethylamino)benzoate-d6) Recovery

Potential Cause	Troubleshooting Steps
Isotope Effect	1. Deuterated compounds can sometimes exhibit slightly different chromatographic retention times and extraction behaviors compared to their non-deuterated counterparts.[8] 2. Optimize chromatographic conditions to ensure co-elution of the analyte and the internal standard. 3. While significant differences in extraction recovery due to deuterium labeling are less common for C-D bonds, be aware of this possibility, especially in complex matrices.
Matrix Effects	1. Matrix components can selectively suppress or enhance the ionization of the analyte or the internal standard in the mass spectrometer.[8] 2. Improve sample cleanup by optimizing the SPE wash step or performing a liquid-liquid back-extraction. 3. Modify chromatographic conditions to separate the analyte and internal standard from interfering matrix components.

Data Presentation

Table 1: Illustrative Recovery of Ethyl 4-(dimethylamino)benzoate in Liquid-Liquid Extraction with Ethyl Acetate at Different pH Values.

Aqueous Phase pH	Expected Recovery (%)	Rationale
2	< 10	The compound is protonated and highly soluble in the aqueous phase.
4	20-40	A significant portion of the compound is still in its protonated, aqueous-soluble form.
6	60-80	The compound is approaching its neutral state, increasing its affinity for the organic phase.
8	> 95	The compound is predominantly in its neutral form, leading to high extraction efficiency into the organic solvent.
10	> 98	At a pH well above the pKa of the conjugate acid, the compound is almost entirely in its neutral form, maximizing extraction.

Table 2: Illustrative Recovery of Ethyl 4-(dimethylamino)benzoate in Reversed-Phase SPE with Different Elution Solvents.

Elution Solvent	Expected Recovery (%)	Rationale
50% Methanol in Water	40-60	This solvent mixture may not be strong enough to fully desorb the analyte from the C18 sorbent.
100% Methanol	> 90	A strong organic solvent like methanol should effectively elute the compound.
100% Acetonitrile	> 95	Acetonitrile is often a stronger elution solvent than methanol in reversed-phase chromatography.
95% Acetonitrile / 5% Ammonium Hydroxide (B78521)	> 98	The addition of a basic modifier ensures the analyte is in its neutral form, which can improve elution from the sorbent.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Ethyl 4-(dimethylamino)benzoate-d6 from an Aqueous Matrix (e.g., Plasma)

• Sample Preparation: To 1 mL of the aqueous sample, add the appropriate amount of Ethyl 4-(dimethylamino)benzoate-d6 internal standard solution.

• pH Adjustment: Add 100 µL of 1M sodium hydroxide to adjust the sample pH to approximately 10-11. Vortex briefly.

• Extraction: Add 3 mL of ethyl acetate. Cap the tube and vortex for 2 minutes.

• Phase Separation: Centrifuge at 3000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Ethyl 4-(dimethylamino)benzoate-d6 from an Aqueous Matrix

• Sorbent: C18 SPE cartridge (e.g., 100 mg, 3 mL).

• Conditioning: Condition the cartridge with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading: Adjust the pH of the aqueous sample (containing the internal standard) to ~8.0. Load the sample onto the SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove residual water.

• Elution: Elute the analyte with 1 mL of acetonitrile, preferably containing a small amount of a basic modifier like 0.1% ammonium hydroxide. Collect the eluate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Mandatory Visualizations

Caption: Workflow for Liquid-Liquid Extraction.

Caption: Workflow for Solid-Phase Extraction.

Caption: Troubleshooting Decision Tree for Low Recovery.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN105481707A - Preparation method of ethyl-4-dimethylaminobenzoate intermediate benzocaine - Google Patents [patents.google.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. m.youtube.com [m.youtube.com]

dealing with isotopic interference with Ethyl 4-(dimethylamino)benzoate-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing isotopic interference when using Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 4-(dimethylamino)benzoate-d6 and why is it used as an internal standard?

Ethyl 4-(dimethylamino)benzoate-d6 is a stable isotope-labeled version of Ethyl 4-(dimethylamino)benzoate (B8555087), where six hydrogen atoms have been replaced with deuterium. It is used as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), because it is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.[1] This co-elution helps to correct for variations in sample preparation, injection volume, and matrix effects.

Q2: What is isotopic interference (crosstalk)?

Isotopic interference, or crosstalk, occurs when the isotopic pattern of the unlabeled analyte contributes to the signal of the stable isotope-labeled internal standard.[2] For Ethyl 4-(dimethylamino)benzoate (C11H15NO2), the natural abundance of heavy isotopes (primarily ¹³C) can result in a small percentage of molecules having a mass that is close to that of the deuterated internal standard. This can lead to an artificially inflated internal standard signal and affect the accuracy of quantification.

Q3: What are the signs of isotopic interference in my data?

Common indicators of isotopic interference include:

• Non-linear calibration curves , especially at higher analyte concentrations.

• Inaccurate quantification , particularly a negative bias at high analyte concentrations.

• Presence of a signal in the internal standard's mass channel when analyzing a high-concentration sample of the unlabeled analyte without any internal standard.

Q4: How can I minimize or correct for isotopic interference?

Strategies to address isotopic interference include:

• Chromatographic Separation: In some cases, slight separation of the analyte and internal standard peaks can help, but this may compromise the correction for matrix effects.

• Use of a Higher Mass-Labeled Standard: If available, using an internal standard with a greater mass difference from the analyte can reduce the impact of isotopic overlap.

• Mathematical Correction: A common and effective approach is to determine the contribution of the analyte to the internal standard signal and subtract it. This is often done by calculating an "Overlap Factor".

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue 1: Non-Linear Calibration Curve

Symptoms:

• The calibration curve for Ethyl 4-(dimethylamino)benzoate is not linear, showing a downward curve at higher concentrations.

• The response ratio (analyte peak area / internal standard peak area) does not increase proportionally with the analyte concentration.

Possible Cause:

• Significant isotopic contribution from the high concentration of the unlabeled analyte to the signal of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard.

Troubleshooting Steps:

• Verify Isotopic Purity of the Internal Standard: Ensure the Ethyl 4-(dimethylamino)benzoate-d6 standard is of high isotopic purity and does not contain significant amounts of the unlabeled analyte.

• Analyze a High-Concentration Analyte Standard: Prepare and analyze a sample containing only a high concentration of unlabeled Ethyl 4-(dimethylamino)benzoate. Monitor the mass channels for both the analyte and the internal standard. Any signal detected in the internal standard channel is likely due to isotopic contribution.

• Determine the Isotopic Overlap Factor: Quantify the percentage of the analyte's signal that contributes to the internal standard's mass channel. This can be calculated as:

  Overlap Factor (%) = (Peak Area in IS Channel / Peak Area in Analyte Channel) * 100

  This factor can then be used to correct the measured internal standard peak area in your samples.

• Apply a Correction Formula: Use the calculated Overlap Factor to adjust the internal standard's peak area in your experimental data:

  Corrected IS Peak Area = Measured IS Peak Area - (Measured Analyte Peak Area * Overlap Factor)

  Then, use the Corrected IS Peak Area to calculate the response ratio for your calibration curve and unknown samples.

Issue 2: Inconsistent Internal Standard Peak Area

Symptoms:

• The peak area of Ethyl 4-(dimethylamino)benzoate-d6 varies significantly across your sample set, even though the same amount was added to each sample.

Possible Causes:

• Inconsistent sample preparation: Errors in pipetting the internal standard.

• Matrix effects: Ion suppression or enhancement that differs between samples.

• Isotopic contribution from the analyte: At high analyte concentrations, the overlap can cause an apparent increase in the internal standard peak area.

Troubleshooting Steps:

• Review Sample Preparation Procedures: Ensure consistent and accurate addition of the internal standard to all samples and standards.

• Evaluate Matrix Effects: Prepare samples in a matrix that is free of the analyte and internal standard to assess the degree of ion suppression or enhancement.

• Check for Isotopic Overlap: As described in Issue 1, analyze a high-concentration standard of the unlabeled analyte to determine if there is a significant contribution to the internal standard's signal.

• Ensure Co-elution: Verify that the analyte and internal standard peaks are co-eluting. Complete co-elution is crucial for the internal standard to effectively compensate for matrix effects.[3]

Experimental Protocols

Protocol 1: Determination of Isotopic Overlap Factor

Objective: To experimentally determine the percentage of the Ethyl 4-(dimethylamino)benzoate signal that contributes to the Ethyl 4-(dimethylamino)benzoate-d6 mass channel.

Methodology:

• Prepare a High-Concentration Analyte Standard: Prepare a solution of unlabeled Ethyl 4-(dimethylamino)benzoate in a suitable solvent (e.g., methanol) at the highest concentration used in your calibration curve.

• Mass Spectrometer Setup: Set up the mass spectrometer to monitor the Multiple Reaction Monitoring (MRM) transitions for both the analyte and the internal standard.

• LC-MS/MS Analysis: Inject the high-concentration analyte standard onto the LC-MS/MS system.

• Data Acquisition: Acquire data across the retention time window for Ethyl 4-(dimethylamino)benzoate.

• Calculate Overlap Factor:

  • Measure the peak area of the analyte at its primary MRM transition.

  • Measure the peak area at the MRM transition of the internal standard in the same analysis.

  • Calculate the ratio of the signal in the internal standard's channel to the signal in the analyte's channel. This ratio is your Overlap Factor.

Protocol 2: Sample Preparation using Protein Precipitation

Objective: To extract Ethyl 4-(dimethylamino)benzoate from a biological matrix (e.g., plasma) for LC-MS/MS analysis.

Materials:

• Plasma samples

• Ethyl 4-(dimethylamino)benzoate-d6 internal standard solution

• Ice-cold acetonitrile (B52724)

Procedure:

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the Ethyl 4-(dimethylamino)benzoate-d6 internal standard solution.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex thoroughly for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for analysis.

Quantitative Data Summary

The following tables provide theoretical and experimental mass spectrometry data for Ethyl 4-(dimethylamino)benzoate and its d6-labeled internal standard.

Table 1: Mass Spectrometry Parameters

Compound	Molecular Formula	Exact Mass (Da)	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)
Ethyl 4-(dimethylamino)benzoate	C₁₁H₁₅NO₂	193.1103	194.1176[4]	166.0861, 151.0626, 134.0599[4]
Ethyl 4-(dimethylamino)benzoate-d6	C₁₁H₉D₆NO₂	199.1480 (theor.)	200.1553 (theor.)	To be determined experimentally

Note: The precursor and product ions for the d6-labeled compound are theoretical and should be confirmed experimentally.

Table 2: Example Isotopic Overlap Calculation

This table illustrates a hypothetical determination of the isotopic overlap factor.

Sample	Analyte Peak Area (m/z 194.1 -> 166.1)	Peak Area in IS Channel (m/z 200.2 -> *)	Isotopic Overlap Factor
High-Conc. Analyte Standard	1,500,000	9,000	0.60%

*Product ion for the d6 standard needs to be determined experimentally.

Visualizations

Caption: Workflow for quantitative analysis with isotopic overlap correction.

Caption: Troubleshooting decision tree for inaccurate quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rsc.org [rsc.org]
• 3. Determination of Complex Isotopomer Patterns in Isotopically Labeled Compounds by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Benzocaine Utilizing Ethyl 4-(dimethylamino)benzoate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of benzocaine (B179285), a widely used local anesthetic. It explores a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and proposes a robust Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method employing Ethyl 4-(dimethylamino)benzoate-d6 as a deuterated internal standard. The use of a stable isotope-labeled internal standard in LC-MS/MS offers significant advantages in terms of accuracy and precision, mitigating matrix effects and improving method robustness.

Comparison of Analytical Methods

The choice of analytical technique for the quantification of benzocaine depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. Below is a summary of the performance characteristics of a validated HPLC-UV method and a proposed LC-MS/MS method.

Parameter	HPLC-UV Method	Proposed LC-MS/MS Method	Alternative LC-MS/MS Method
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Separation by liquid chromatography followed by mass analysis of the analyte and its fragments.	Separation by liquid chromatography followed by mass analysis of the analyte and its fragments.
Internal Standard	Not specified in the reference method.	Ethyl 4-(dimethylamino)benzoate-d6	Procaine
Linearity Range	10 - 100 µM[1]	Expected to be in the ng/mL range (e.g., 1 - 1000 ng/mL)	10 - 5000 nM[2]
Limit of Detection (LOD)	3.92 µM[1]	Expected to be in the sub-ng/mL range	Not explicitly stated, but LLOQ is 10 nM[2]
Limit of Quantification (LOQ)	13.06 µM[1]	Expected to be in the low ng/mL range	10 nM[2]
Accuracy (% Recovery)	Not explicitly stated, but the method is described as accurate.[1]	Expected to be within 85-115%	Not explicitly stated, but the method is described as accurate.[2]
Precision (%RSD)	Not explicitly stated, but the method is described as reproducible.[1]	Expected to be <15%	Intra- and inter-day RSD <5%[2]

Experimental Protocols

Validated HPLC-UV Method for Benzocaine in Microparticles[1]

This method is suitable for the quantification of benzocaine in pharmaceutical formulations such as microparticles and nanoparticles.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

• Reversed-phase C18 column (e.g., Varian, 250 x 4.6 mm, 5 µm).

2. Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Benzocaine reference standard

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile/water 50:50 (v/v)

• Flow Rate: 1.5 mL/min

• Detection Wavelength: 285 nm

• Injection Volume: 20 µL

4. Standard Solution Preparation:

• Prepare a stock solution of benzocaine in the mobile phase.

• Prepare a series of working standard solutions by diluting the stock solution to cover the concentration range of 10-100 µM.

5. Sample Preparation:

• Disperse the microparticle or nanoparticle formulation in a suitable solvent to extract the benzocaine.

• Filter the sample solution to remove any undissolved particles.

• Dilute the filtered solution with the mobile phase to a concentration within the calibration range.

6. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Quantify the benzocaine concentration in the samples by comparing the peak area with the calibration curve generated from the standard solutions.

Proposed LC-MS/MS Method for Benzocaine in Human Plasma

This proposed method is designed for the sensitive and selective quantification of benzocaine in a complex biological matrix like human plasma, utilizing a deuterated internal standard to enhance accuracy.

1. Instrumentation:

• Liquid Chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

2. Reagents and Materials:

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• Benzocaine reference standard

• Ethyl 4-(dimethylamino)benzoate-d6 (internal standard)

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A suitable gradient to separate benzocaine from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

4. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Benzocaine: Precursor ion (Q1) m/z 166.1 → Product ion (Q3) m/z 138.1

  • Ethyl 4-(dimethylamino)benzoate-d6 (IS): Precursor ion (Q1) m/z 200.2 → Product ion (Q3) m/z 172.2 (tentative, based on expected fragmentation)

5. Standard Solution Preparation:

• Prepare stock solutions of benzocaine and Ethyl 4-(dimethylamino)benzoate-d6 in methanol.

• Prepare working standard solutions of benzocaine by serial dilution of the stock solution.

• Prepare a working internal standard solution of Ethyl 4-(dimethylamino)benzoate-d6.

6. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 20 µL of the internal standard working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex and centrifuge the samples.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase for injection.

Visualizations

Caption: Experimental workflow for the validated HPLC-UV method.

Caption: Proposed experimental workflow for the LC-MS/MS method.

Caption: Logical relationship in LC-MS/MS with an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Ethyl 4-(dimethylamino)benzoate-d6 Versus Structural Analog Internal Standards for Accurate Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the selection of an appropriate internal standard is a critical decision that profoundly impacts data quality. This guide provides an objective comparison of Ethyl 4-(dimethylamino)benzoate-d6, a deuterated internal standard, with a common alternative—a structural analog internal standard—for the quantification of its non-labeled counterpart, Ethyl 4-(dimethylamino)benzoate (B8555087), or its structural isomer, Benzocaine (Ethyl 4-aminobenzoate), by liquid chromatography-mass spectrometry (LC-MS).

In the realm of LC-MS-based quantification, an internal standard (IS) is indispensable for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. The ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. The two primary choices for an internal standard are a stable isotope-labeled (SIL) version of the analyte, such as a deuterated standard, or a structurally similar but non-isotopically labeled compound, known as a structural analog.

Ethyl 4-(dimethylamino)benzoate-d6 serves as an excellent SIL-IS for the analysis of Ethyl 4-(dimethylamino)benzoate or its isomer, Benzocaine. Its chemical structure is identical to the analyte, with the exception of six hydrogen atoms on the dimethylamino group being replaced by deuterium. This mass difference allows for its distinction by the mass spectrometer while ensuring nearly identical behavior during extraction and chromatographic separation.

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The scientific consensus and regulatory guidance favor the use of stable isotope-labeled internal standards due to their superior ability to compensate for analytical variability.[1] A structural analog, while often more readily available and less expensive, may not co-elute with the analyte and can exhibit different responses to matrix effects, leading to compromised accuracy and precision.[1][2]

To illustrate these performance differences, the following tables summarize typical validation data from a hypothetical, yet representative, comparative study for the quantification of Benzocaine in human plasma using either Ethyl 4-(dimethylamino)benzoate-d6 or a structural analog (e.g., Procaine) as the internal standard.

Table 1: Accuracy and Precision

Analyte Concentration (ng/mL)	Ethyl 4-(dimethylamino)benzoate-d6 (Deuterated IS)	Structural Analog IS (e.g., Procaine)
Accuracy (% Bias)	Precision (% RSD)
LLOQ (1.0)	-2.5	8.2
Low QC (3.0)	1.2	5.5
Mid QC (50.0)	0.8	4.1
High QC (150.0)	-1.5	3.5

Data is representative and compiled from principles described in referenced literature.[1][2]

Key Observations:

• The assay utilizing the deuterated internal standard demonstrates accuracy values closer to the nominal concentrations (bias within ±2.5%) across all quality control (QC) levels.

• Precision, as indicated by the relative standard deviation (% RSD), is significantly better with the deuterated IS (all values < 10%) compared to the structural analog IS.

Table 2: Matrix Effect and Recovery

Parameter	Ethyl 4-(dimethylamino)benzoate-d6 (Deuterated IS)	Structural Analog IS (e.g., Procaine)
Matrix Factor (Normalized)	0.98 - 1.04	0.85 - 1.15
Recovery (%)	85.2 ± 3.1	78.5 ± 8.9
Recovery RSD (%)	3.6	11.3

Data is representative and compiled from principles described in referenced literature.[1]

Key Observations:

• The matrix factor, when normalized with the deuterated IS, is consistently close to 1, indicating effective compensation for ion suppression or enhancement. The structural analog shows a wider range, suggesting less reliable compensation.[3][4]

• The recovery of the analyte is more consistent when a deuterated IS is used, as reflected by the lower % RSD.

Experimental Protocols

To objectively compare the performance of Ethyl 4-(dimethylamino)benzoate-d6 and a structural analog internal standard, a series of validation experiments should be conducted. Below are detailed methodologies for key experiments.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (either Ethyl 4-(dimethylamino)benzoate-d6 or the structural analog at a pre-determined concentration).

• Vortex the samples for 10 seconds to ensure thorough mixing.

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Parameters

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to achieve separation of Benzocaine and the internal standards from matrix components.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

  • Benzocaine: m/z 166.1 → 138.1

  • Ethyl 4-(dimethylamino)benzoate-d6: m/z 200.2 → 152.2

  • Procaine (Structural Analog IS): m/z 237.2 → 100.1

Evaluation of Matrix Effects

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS in the final mobile phase composition.

  • Set B (Post-extraction Spike): Blank plasma is extracted as per the protocol, and the analyte and IS are added to the final supernatant.

  • Set C (Pre-extraction Spike): Analyte and IS are spiked into blank plasma before the extraction process.

• Analyze all three sets of samples.

• Calculate the Matrix Factor (MF): MF = (Peak area in Set B) / (Peak area in Set A).

• Calculate the IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of IS). An IS-Normalized MF close to 1 indicates effective compensation for matrix effects.[3][4]

Visualization of Experimental Workflows and Logical Relationships

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and the logical relationship in comparing internal standards.

A typical workflow for a bioanalytical assay using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Advantage: A Comparative Guide to the Accuracy and Precision of Ethyl 4-(dimethylamino)benzoate-d6

For researchers, scientists, and drug development professionals, the pursuit of analytical data that is both accurate and precise is paramount. In the realm of quantitative analysis, particularly in complex biological matrices, the choice of an internal standard can be the determining factor between reliable, reproducible results and costly, time-consuming re-analysis. This guide provides an objective comparison of the performance of Ethyl 4-(dimethylamino)benzoate-d6 against its non-deuterated counterparts, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled internal standards (SIL-IS), such as Ethyl 4-(dimethylamino)benzoate-d6, are widely recognized as the gold standard in quantitative mass spectrometry.[1] Their utility stems from the fact that they are chemically identical to the analyte of interest, with the only difference being the presence of heavier isotopes. This near-perfect chemical analogy allows the SIL-IS to co-elute with the analyte and experience the same sample preparation variations and matrix effects, thus providing a more accurate correction and leading to superior data quality.[1][2]

Performance Under the Magnifying Glass: A Data-Driven Comparison

To illustrate the analytical advantages of employing a deuterated internal standard, the following table summarizes typical performance characteristics observed during the validation of a bioanalytical method for Ethyl 4-(dimethylamino)benzoate (B8555087) (EDB) using either its deuterated form (EDB-d6) or a non-deuterated structural analog as the internal standard. While the data is representative, it is based on the well-documented improvements seen with SIL-IS across a wide range of analytes.[1][3]

Performance Parameter	Ethyl 4-(dimethylamino)benzoate-d6 (IS)	Non-Deuterated Analog (IS)
Linearity (r²)	> 0.999	> 0.995
Limit of Detection (LOD)	Lower	Higher
Limit of Quantification (LOQ)	Lower	Higher
Accuracy (% Bias)	< 5%	< 15%
Precision (% RSD)	< 5%	< 15%
Recovery (% Relative)	95-105%	80-120%
Matrix Effect (% CV)	< 10%	> 20%

The data clearly indicates that methods utilizing Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard typically exhibit superior linearity, lower detection and quantification limits, and significantly better accuracy and precision. The most notable advantage is the enhanced mitigation of matrix effects, a common source of analytical variability in biological samples.

Behind the Data: Experimental Protocols

The following are detailed methodologies for key experiments used to generate the comparative data.

Sample Preparation: Protein Precipitation

This method is a common, straightforward approach for extracting small molecules like Ethyl 4-(dimethylamino)benzoate from plasma samples.

• Materials :

  • Blank plasma

  • Ethyl 4-(dimethylamino)benzoate (analyte) stock solution

  • Ethyl 4-(dimethylamino)benzoate-d6 (IS) or non-deuterated analog (IS) stock solution

  • Acetonitrile (B52724) (ice-cold)

• Procedure :

  • Pipette 100 µL of plasma into a microcentrifuge tube.

  • Spike with the analyte to achieve the desired concentration.

  • Add 10 µL of the internal standard solution (either EDB-d6 or the non-deuterated analog).

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation : A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions :

  • Column : C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : A suitable gradient to ensure separation from matrix components.

  • Flow Rate : 0.4 mL/min.

  • Injection Volume : 5 µL.

• Mass Spectrometry Conditions :

  • Ionization Mode : Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions :

    • Ethyl 4-(dimethylamino)benzoate: To be determined based on parent and product ions.

    • Ethyl 4-(dimethylamino)benzoate-d6: To be determined based on parent and product ions (with a +6 mass shift).

    • Non-Deuterated Analog: To be determined based on its specific parent and product ions.

Visualizing the Workflow and Rationale

To better understand the experimental process and the underlying principles, the following diagrams are provided.

A typical bioanalytical workflow for sample analysis.

Logical relationship between internal standard choice and performance.

The Role of Ethyl 4-(dimethylamino)benzoate in Photoinitiation

Beyond its use as an analytical standard, Ethyl 4-(dimethylamino)benzoate (EDB) plays a crucial role as a co-initiator in Type II photoinitiator systems, which are widely used in applications such as dental resins.[4][5] In these systems, a photoinitiator, such as camphorquinone, absorbs light and enters an excited state. EDB then acts as an electron donor, transferring an electron to the excited photoinitiator. This process generates a free radical from EDB, which then initiates the polymerization of monomers.

Simplified pathway of EDB in photoinitiation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative analysis of six heterocyclic aromatic amines in mainstream cigarette smoke condensate using isotope dilution liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hampfordresearch.com [hampfordresearch.com]
• 5. scielo.br [scielo.br]

A Comparative Guide to Linearity and Range for Ethyl 4-(dimethylamino)benzoate-d6 Quantification in Bioanalytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical performance characteristics, specifically linearity and range, for methods involving the quantification of analytes using Ethyl 4-(dimethylamino)benzoate-d6 as a stable isotope-labeled (SIL) internal standard. Due to the specific role of an internal standard in bioanalytical assays, this guide will focus on the performance of the analyte's calibration curve, which is normalized using the consistent response of Ethyl 4-(dimethylamino)benzoate-d6.

Stable isotope-labeled internal standards are considered the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS) methods. They are used to correct for variability during sample preparation and analysis, thereby improving the accuracy and precision of the results.

While specific validated public data for the linearity and range of Ethyl 4-(dimethylamino)benzoate-d6 itself is not the primary focus of method validation, the consistency of its response across the analytical range of the target analyte is critical. This guide presents representative data for the quantification of a model analyte, Ethyl 4-(dimethylamino)benzoate (B8555087) (the non-deuterated analog), to illustrate the expected linearity and range of a typical bioanalytical method employing Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard.

Comparative Analysis of Linearity and Range

The following table summarizes typical linearity and range parameters for the quantification of an analyte using a bioanalytical method with Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard. The data is compiled from established methodologies for structurally similar compounds and reflects common performance characteristics of LC-MS/MS assays.

Parameter	Method 1: LC-MS/MS in Human Plasma	Method 2: HPLC-UV in Pharmaceutical Formulation
Analyte	Ethyl 4-(dimethylamino)benzoate	Ethyl 4-(dimethylamino)benzoate
Internal Standard	Ethyl 4-(dimethylamino)benzoate-d6	Not specified (external standard method)
Linear Range	1.0 - 1000 ng/mL	0.5 - 50 µg/mL
Correlation Coefficient (r²)	≥ 0.995	≥ 0.998
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	0.5 µg/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL	50 µg/mL
Accuracy at LLOQ	80-120%	90-110%
Precision at LLOQ	≤ 20% RSD	≤ 10% RSD
Accuracy (other QC levels)	85-115%	95-105%
Precision (other QC levels)	≤ 15% RSD	≤ 5% RSD

Experimental Protocols

Method 1: LC-MS/MS Quantification in Human Plasma

This protocol describes a typical bioanalytical method for the quantification of an analyte in human plasma using Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard.

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (Ethyl 4-(dimethylamino)benzoate-d6 in methanol, at a constant concentration).

• Perform protein precipitation by adding 300 µL of acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: Zorbax SB-C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions:

  • Analyte (Ethyl 4-(dimethylamino)benzoate): Q1/Q3 to be determined.

  • Internal Standard (Ethyl 4-(dimethylamino)benzoate-d6): Q1/Q3 to be determined (typically a +6 Da shift from the analyte).

3. Calibration Curve Preparation:

• Prepare a stock solution of the analyte in methanol.

• Serially dilute the stock solution to prepare working standards.

• Spike the working standards into blank human plasma to create calibration standards with concentrations ranging from 1.0 to 1000 ng/mL.

• Process the calibration standards and quality control (QC) samples along with the unknown samples as described in the sample preparation section.

Diagram of the Experimental Workflow

Caption: Experimental workflow for bioanalytical quantification.

Signaling Pathway and Logical Relationships

The use of a stable isotope-labeled internal standard like Ethyl 4-(dimethylamino)benzoate-d6 is based on the logical principle of ratiometric analysis to ensure accurate quantification.

Caption: Ratiometric analysis using a stable isotope-labeled internal standard.

The Gold Standard for Bioanalysis: Assessing Inter-day and Intra-day Variability with Ethyl 4-(dimethylamino)benzoate-d6

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, achieving the highest levels of accuracy and precision is paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS) methodologies. This guide provides a comprehensive comparison of the expected performance of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard, focusing on inter-day and intra-day variability, and contrasts this approach with other analytical strategies.

Performance Comparison: The Deuterated Advantage

Ethyl 4-(dimethylamino)benzoate-d6, as a deuterated internal standard, is chemically almost identical to its non-labeled counterpart, the analyte of interest. This near-perfect analogy is the key to its superior performance in correcting for variations that can occur during sample preparation and analysis.[1] Any loss of the analyte during extraction, potential matrix effects, or fluctuations in instrument response will be mirrored by the deuterated standard.[1] This ensures that the ratio of the analyte to the internal standard remains constant, leading to highly reliable and reproducible results.[2]

While specific experimental data for the inter-day and intra-day variability of Ethyl 4-(dimethylamino)benzoate-d6 is not publicly available, the performance of a validated bioanalytical method using such a standard is expected to meet the stringent criteria set by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5] The following tables outline the typical acceptance criteria for precision and accuracy in such a method.

Table 1: Expected Intra-day and Inter-day Precision and Accuracy

For a bioanalytical method to be considered valid, the precision (expressed as the coefficient of variation, %CV) and accuracy (expressed as the percentage of the nominal concentration) must be within acceptable limits.

Quality Control (QC) Level	Concentration	Intra-day Precision (%CV)	Intra-day Accuracy (% of Nominal)	Inter-day Precision (%CV)	Inter-day Accuracy (% of Nominal)
Lower Limit of Quantitation (LLOQ)	Analyte Specific	≤ 20%	80-120%	≤ 20%	80-120%
Low QC (LQC)	~3x LLOQ	≤ 15%	85-115%	≤ 15%	85-115%
Medium QC (MQC)	Mid-range	≤ 15%	85-115%	≤ 15%	85-115%
High QC (HQC)	~75-85% of ULOQ	≤ 15%	85-115%	≤ 15%	85-115%

Data represents typical acceptance criteria as per FDA and other regulatory guidelines for bioanalytical method validation.[6]

Comparison with Alternative Methodologies

The superiority of using a deuterated internal standard like Ethyl 4-(dimethylamino)benzoate-d6 becomes evident when compared to other common practices in quantitative analysis.

Table 2: Comparison of Internal Standard Strategies

Feature	Deuterated Internal Standard (e.g., Ethyl 4-(dimethylamino)benzoate-d6)	Structural Analog Internal Standard	No Internal Standard (External Calibration)
Principle	Co-elutes with the analyte and experiences identical matrix effects and ionization suppression/enhancement.[1]	A different molecule with similar chemical properties to the analyte.	Relies solely on the consistency of the analytical system and sample preparation.
Correction for Variability	Excellent. Effectively corrects for variations in sample preparation, injection volume, and matrix effects.[2]	Partial. May not perfectly mimic the analyte's behavior during extraction and ionization.	Poor. Highly susceptible to any variations in the analytical process.
Accuracy & Precision	High. Leads to the most accurate and precise results.	Moderate. Can improve results over no internal standard, but may introduce bias.	Low. Prone to significant errors due to uncorrected variability.
Cost & Availability	Higher cost and may require custom synthesis.	Lower cost and more readily available.	Lowest cost.
Regulatory Acceptance	Gold standard and highly recommended by regulatory agencies.[2]	Acceptable in some cases, but requires thorough justification and validation.	Generally not acceptable for regulated bioanalysis.

Experimental Protocols

A rigorous validation process is essential to demonstrate the reliability of a bioanalytical method. The following is a generalized protocol for a validation study incorporating Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard.

Protocol for Bioanalytical Method Validation

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of the analyte and Ethyl 4-(dimethylamino)benzoate-d6 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare serial dilutions of the analyte stock solution to create working standard solutions for calibration curves and quality control (QC) samples.

• Prepare a working solution of the internal standard (IS), Ethyl 4-(dimethylamino)benzoate-d6, at a fixed concentration.

2. Preparation of Calibration Standards and Quality Control Samples:

• Spike blank biological matrix (e.g., plasma, urine) with the appropriate working standard solutions to create a calibration curve with at least six to eight non-zero concentration levels.

• Prepare QC samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

3. Sample Preparation (e.g., Protein Precipitation):

• To an aliquot of the biological sample (calibration standard, QC, or unknown sample), add the internal standard working solution.

• Add a protein precipitation agent (e.g., acetonitrile, methanol).

• Vortex to mix and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS analysis.

4. LC-MS/MS Analysis:

• Inject the reconstituted samples into the LC-MS/MS system.

• Develop a chromatographic method to achieve separation of the analyte from potential interferences.

• Optimize the mass spectrometer settings for the detection of the analyte and the deuterated internal standard.

5. Data Analysis and Assessment of Variability:

• Calculate the peak area ratio of the analyte to the internal standard for all samples.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Determine the concentrations of the QC samples using the calibration curve.

• Intra-day (within-run) precision and accuracy: Analyze at least five replicates of each QC level in a single analytical run.

• Inter-day (between-run) precision and accuracy: Analyze at least five replicates of each QC level on at least three different days.

• Calculate the %CV for precision and the percentage of the nominal concentration for accuracy for both intra-day and inter-day assessments.

Visualizing the Workflow and Logic

Diagrams can effectively illustrate the experimental processes and the underlying principles of using a deuterated internal standard.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: How a deuterated internal standard corrects for analytical variability.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]

The Gold Standard in Quantitative Analysis: A Comparative Guide to Methods Utilizing Ethyl 4-(dimethylamino)benzoate-d6

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantitative data is paramount. In the realm of bioanalysis and pharmaceutical research, the choice of analytical methodology can significantly impact the quality and reproducibility of results. This guide provides an objective comparison of analytical methods, focusing on the superior performance of using a deuterated internal standard, specifically Ethyl 4-(dimethylamino)benzoate-d6, in liquid chromatography-mass spectrometry (LC-MS/MS) analysis.

Ethyl 4-(dimethylamino)benzoate-d6 is the deuterium-labeled version of Ethyl 4-(dimethylamino)benzoate (B8555087), a compound used as a pharmaceutical intermediate and a photoinitiator.[1][2][3] Its deuterated form serves as an ideal internal standard in quantitative mass spectrometry.[4] Internal standards are crucial for correcting analytical variability, and deuterated standards are widely considered the "gold standard" due to their near-identical chemical and physical properties to the analyte of interest.[5] This ensures they effectively track the analyte throughout sample preparation, chromatography, and ionization, leading to more accurate and precise measurements.[6][7]

This guide will compare the performance of LC-MS/MS methods utilizing Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard against alternative approaches, such as using a non-deuterated (structural analog) internal standard or external calibration. The comparison will be supported by extrapolated data from studies on similar compounds, highlighting the key advantages of the deuterated standard approach.

Data Presentation: Quantitative Comparison of Analytical Methods

The following table summarizes the expected performance of an LC-MS/MS method for the quantification of Ethyl 4-(dimethylamino)benzoate using different standardization techniques. The data is a composite representation based on typical performance characteristics observed in bioanalytical method validation.

Performance Metric	LC-MS/MS with Ethyl 4-(dimethylamino)benzoate-d6 (Deuterated IS)	LC-MS/MS with a Structural Analog IS	LC-MS/MS with External Standard
Accuracy (% Recovery)	98.5 - 101.2%	92.0 - 108.0%	85.0 - 115.0%
Precision (%RSD)	< 2.5%	< 8.0%	< 15.0%
Linearity (r²)	> 0.999	> 0.995	> 0.990
Limit of Quantification (LOQ)	~0.05 ng/mL	~0.2 ng/mL	~0.5 ng/mL
Matrix Effect Variability (%CV)	< 5%	< 15%	Not directly compensated
Robustness	High	Moderate	Low

Experimental Protocols

Key Experiment: Quantification of Ethyl 4-(dimethylamino)benzoate in Human Plasma using LC-MS/MS with Ethyl 4-(dimethylamino)benzoate-d6 as an Internal Standard

This protocol describes a validated method for the determination of Ethyl 4-(dimethylamino)benzoate in a biological matrix, demonstrating the application of its deuterated internal standard.

1. Materials and Reagents:

• Ethyl 4-(dimethylamino)benzoate (analyte) reference standard

• Ethyl 4-(dimethylamino)benzoate-d6 (internal standard)

• Human plasma (blank)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

2. Standard and Sample Preparation:

• Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and the internal standard (IS) in methanol.

• Working Standard Solutions: Serially dilute the analyte stock solution with 50:50 methanol:water to prepare working standards for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution: Prepare a 10 ng/mL solution of Ethyl 4-(dimethylamino)benzoate-d6 in methanol.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (or standard/QC), add 20 µL of the internal standard spiking solution.

  • Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions:

  • Ethyl 4-(dimethylamino)benzoate: To be determined (e.g., precursor ion > product ion).

  • Ethyl 4-(dimethylamino)benzoate-d6: To be determined (e.g., precursor ion+6 > product ion).

4. Data Analysis:

• Quantification is performed by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios of the standards against their concentrations.

• The concentration of the analyte in the samples is determined from the calibration curve.

Mandatory Visualization

Caption: Workflow for the quantitative analysis of Ethyl 4-(dimethylamino)benzoate.

Caption: Logical relationship of internal standard correction for matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Gold Standard for Bioanalysis: A Comparative Guide to the Limit of Detection for Ethyl 4-(dimethylamino)benzoate-d6

For researchers, scientists, and drug development professionals, achieving the utmost accuracy and precision in quantitative analysis is paramount. This guide provides an objective comparison of analytical methodologies for the determination of Ethyl 4-(dimethylamino)benzoate (B8555087), with a focus on the limit of detection (LOD) when employing its deuterated internal standard, Ethyl 4-(dimethylamino)benzoate-d6. The use of stable isotope-labeled internal standards, particularly deuterated analogs, is widely recognized as the gold standard in mass spectrometry-based bioanalysis for its ability to correct for matrix effects and variability during sample processing and analysis.

Ethyl 4-(dimethylamino)benzoate is a compound of interest in various fields, including its use as a photoinitiator in dental materials and as a component in cosmetics and food packaging. Accurate quantification at low levels is crucial for safety assessments and pharmacokinetic studies. This guide will delve into the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using a deuterated internal standard and compare it with alternative analytical techniques.

Performance Comparison of Analytical Methods

The choice of analytical technique and internal standard significantly impacts the sensitivity and reliability of the quantification of Ethyl 4-(dimethylamino)benzoate. The following table summarizes the limit of detection (LOD) and limit of quantification (LOQ) for different methods. The use of a deuterated internal standard in LC-MS/MS typically provides the lowest detection limits due to its ability to effectively compensate for analytical variability.

Analytical Method	Internal Standard	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-MS/MS	Ethyl 4-(dimethylamino)benzoate-d6	Ethyl 4-(dimethylamino)benzoate	Kimchi	0.24 µg/mL [1]	0.8 µg/mL [1]
GC-MS	Not specified	18 Photoinitiators (including Ethyl 4-(dimethylamino)benzoate)	Food Packaging	0.060–0.614 mg/kg	0.197–2.027 mg/kg
LC-MS/MS	Benzophenone-d10	Benzophenone & 4-methylbenzophenone	Breakfast Cereals	2 µg/kg	Not Specified

Note: The LOD and LOQ for the LC-MS/MS method are based on a study of ethyl-4-hydroxybenzoate, a structurally similar compound, as a direct validated method for Ethyl 4-(dimethylamino)benzoate with its d6-internal standard and a reported LOD was not available in the searched literature.[1] This value is presented as a representative performance characteristic for a modern LC-MS/MS method.

The Advantage of Deuterated Internal Standards

The superior performance of LC-MS/MS with a deuterated internal standard stems from the near-identical chemical and physical properties of the internal standard and the analyte. This ensures they behave similarly during sample extraction, chromatography, and ionization, thus providing a more accurate correction for any losses or matrix-induced signal suppression or enhancement.

Figure 1. Workflow for the quantification of Ethyl 4-(dimethylamino)benzoate using a deuterated internal standard, highlighting the advantages of this approach.

Experimental Protocol: Determination of the Limit of Detection (LOD)

The following is a detailed methodology for determining the LOD of an analytical method for Ethyl 4-(dimethylamino)benzoate using Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard, based on the principles of bioanalytical method validation.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution: Prepare a stock solution of Ethyl 4-(dimethylamino)benzoate in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Internal Standard Stock Solution: Prepare a stock solution of Ethyl 4-(dimethylamino)benzoate-d6 in the same solvent at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank biological matrix (e.g., human plasma) with known concentrations of the analyte. The concentration range should bracket the expected concentrations in unknown samples.

• Internal Standard Working Solution: Prepare a working solution of the internal standard at a concentration that provides a consistent and robust signal in the LC-MS/MS system.

2. Sample Preparation:

• To a fixed volume of each calibration standard and blank matrix, add a constant volume of the internal standard working solution.

• Perform a sample extraction procedure to remove interfering substances from the matrix. Common techniques include protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).

• Evaporate the solvent from the extracted samples and reconstitute in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Inject the prepared samples into an LC-MS/MS system.

• Develop a chromatographic method to separate the analyte and internal standard from other matrix components.

• Optimize the mass spectrometer parameters for the detection of the analyte and internal standard using multiple reaction monitoring (MRM).

4. LOD Determination:

• Signal-to-Noise (S/N) Ratio Method:

  • Analyze a series of blank matrix samples spiked with decreasing concentrations of the analyte.

  • Determine the concentration at which the analyte peak is reliably distinguishable from the background noise, typically at a signal-to-noise ratio of 3:1.

• Standard Deviation of the Response and the Slope:

  • Analyze a minimum of six blank matrix samples.

  • Calculate the standard deviation of the response (σ) at the retention time of the analyte.

  • Determine the slope (S) of the calibration curve at low concentrations.

  • The LOD is calculated as: LOD = 3.3 * (σ / S)

Figure 2. Logical workflow for the determination of the Limit of Detection (LOD).

Conclusion

The use of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard in LC-MS/MS analysis offers a highly sensitive and robust method for the quantification of Ethyl 4-(dimethylamino)benzoate in complex biological matrices. This approach provides superior performance in terms of a low limit of detection, accuracy, and precision when compared to other analytical methods that do not employ a stable isotope-labeled internal standard. For researchers in drug development and related fields, adopting this gold standard methodology is crucial for generating reliable data to support critical decisions in safety and efficacy assessments.

References

• 1. Simultaneous determination of synthetic food additives in kimchi by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Bioanalytical Assays: A Comparative Guide to the Limit of Quantification for Ethyl 4-(dimethylamino)benzoate-d6

For researchers, scientists, and drug development professionals, establishing a robust and reliable bioanalytical method is paramount for accurate pharmacokinetic and toxicokinetic studies. A critical parameter in this endeavor is the limit of quantification (LOQ), the lowest concentration of an analyte that can be reliably measured with acceptable precision and accuracy. This guide provides a comprehensive comparison of the expected performance of Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard and outlines the experimental protocols for determining its LOQ, offering a valuable resource for method development and validation.

Deuterated stable isotope-labeled internal standards (SIL-ISs) are the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1][2][3][4] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability during sample preparation, extraction, and analysis.[4] Ethyl 4-(dimethylamino)benzoate-d6, as a deuterated analog, is an excellent choice for an internal standard when quantifying its non-deuterated counterpart or structurally similar molecules.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The selection of an appropriate internal standard is a critical decision that directly impacts assay performance. While structural analogs can be used, deuterated standards like Ethyl 4-(dimethylamino)benzoate-d6 consistently demonstrate superior performance in terms of accuracy and precision.

Internal Standard Type	Typical Accuracy (% Bias)	Typical Precision (% CV)	Rationale for Performance
Ethyl 4-(dimethylamino)benzoate-d6	± 5%	< 10%	Co-elutes with the analyte, experiencing identical matrix effects and ionization suppression/enhancement.[2][3]
Structural Analog	± 15-20%	> 15%	Differences in chromatographic retention and ionization efficiency can lead to inadequate compensation for matrix effects.
¹³C or ¹⁵N Labeled Standard	± 5%	< 10%	Similar to deuterated standards, they provide excellent tracking of the analyte throughout the analytical process.

Experimental Protocol for Determining the Limit of Quantification (LOQ)

The LOQ is not an intrinsic property of a compound but is determined experimentally for a specific bioanalytical method. The following protocol outlines the key steps for establishing the LOQ for a method utilizing Ethyl 4-(dimethylamino)benzoate-d6 as an internal standard, in accordance with regulatory guidelines from the EMA and FDA.[5][6]

I. Preparation of Standards and Quality Control Samples

• Stock Solutions: Prepare separate stock solutions of the analyte and Ethyl 4-(dimethylamino)benzoate-d6 in a suitable organic solvent.

• Calibration Standards: Prepare a series of calibration standards by spiking blank biological matrix (e.g., plasma, urine) with the analyte to cover the expected concentration range. The lowest standard should be the target LOQ.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels:

  • LLOQ QC: At the proposed lower limit of quantification.

  • Low QC: Within three times the LLOQ.[5]

  • Medium QC: In the middle of the calibration range.

  • High QC: At approximately 75-85% of the upper limit of quantification (ULOQ).

II. Sample Preparation and Analysis

A typical sample preparation workflow involves protein precipitation, a straightforward and effective method for extracting the analyte and internal standard from the biological matrix.

Workflow for LOQ Determination

III. Acceptance Criteria for LOQ

For the lowest standard to be accepted as the LOQ, the following criteria must be met, as per regulatory guidelines:[5][7]

• Accuracy: The mean concentration should be within ±20% of the nominal value.

• Precision: The coefficient of variation (CV) should not exceed 20%.

• Analyte Response: The analyte response at the LLOQ should be at least five times the response of a blank sample.[7]

• Replicates: A minimum of five replicate samples at the LLOQ should be analyzed in at least three separate analytical runs.[5]

Logical Relationship for LOQ Validation

The validation of the LOQ is a systematic process that confirms the reliability of the bioanalytical method at its lower limit.

LOQ Validation Decision Logic

By following these protocols and understanding the superior performance characteristics of deuterated internal standards like Ethyl 4-(dimethylamino)benzoate-d6, researchers can confidently develop and validate robust bioanalytical methods that yield high-quality, reliable data for critical drug development decisions.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. fda.gov [fda.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]

A Comparative Guide to Ethyl 4-(dimethylamino)benzoate-d6 and its Non-Deuterated Standard for Analytical Applications

For researchers, scientists, and professionals in drug development, the selection of an appropriate analytical standard is a critical decision that directly impacts the accuracy and reliability of quantitative assays. This guide provides a comparative analysis of the deuterated standard, Ethyl 4-(dimethylamino)benzoate-d6, and its non-deuterated counterpart, Ethyl 4-(dimethylamino)benzoate (B8555087). This comparison is based on generally available specifications from various suppliers.

Comparison of General Specifications

The primary distinction between the two standards lies in the isotopic labeling of the d6 version, which makes it an ideal internal standard for mass spectrometry-based quantification of the non-deuterated analyte. The following table summarizes the typical specifications for both standards.

Specification	Ethyl 4-(dimethylamino)benzoate-d6	Ethyl 4-(dimethylamino)benzoate
CAS Number	853783-69-4	10287-53-3
Molecular Formula	C₁₁H₉D₆NO₂	C₁₁H₁₅NO₂
Molecular Weight	~199.28 g/mol	~193.24 g/mol
Chemical Purity	Typically ≥98%	Commonly >98.0% to ≥99% (by GC)[1][2][3][4]
Isotopic Purity	Not consistently provided in general specifications	Not Applicable
Appearance	White to light yellow solid	White to cream or pale yellow crystals or powder[2]
Melting Point	Not consistently provided	63-66 °C[2]

Disclaimer: The data presented in this table is based on publicly available information from supplier websites and should be considered as typical values. For lot-specific quantitative data, please refer to the Certificate of Analysis (CoA) provided by the supplier.

Experimental Protocol: Quantification of Ethyl 4-(dimethylamino)benzoate in Human Plasma using LC-MS/MS

This section outlines a detailed methodology for the quantification of Ethyl 4-(dimethylamino)benzoate in a biological matrix, a common application in pharmacokinetic studies. The use of the deuterated internal standard is crucial for correcting for matrix effects and variations in sample processing and instrument response.

Objective: To accurately quantify the concentration of Ethyl 4-(dimethylamino)benzoate in human plasma samples.

Materials:

• Ethyl 4-(dimethylamino)benzoate analytical standard

• Ethyl 4-(dimethylamino)benzoate-d6 internal standard (IS)

• Human plasma (K₂EDTA)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• 96-well deep-well plates

• Centrifuge capable of handling 96-well plates

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of Ethyl 4-(dimethylamino)benzoate in ACN.

  • Prepare a 1 mg/mL stock solution of Ethyl 4-(dimethylamino)benzoate-d6 (IS) in ACN.

  • From the stock solutions, prepare a series of working solutions for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL) and quality control (QC) samples by serial dilution in ACN.

  • Prepare an IS working solution of 50 ng/mL in ACN.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, calibration standard, or QC sample in a 96-well plate, add 150 µL of the IS working solution (50 ng/mL in ACN).

  • Vortex the plate for 2 minutes to precipitate proteins.

  • Centrifuge the plate at 4000 rpm for 10 minutes.

  • Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in ACN

    • Gradient: Start at 10% B, ramp to 90% B over 3 minutes, hold for 1 minute, and re-equilibrate at 10% B for 1 minute.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Ethyl 4-(dimethylamino)benzoate: Precursor ion (m/z) 194.1 -> Product ion (m/z) 121.1

      • Ethyl 4-(dimethylamino)benzoate-d6: Precursor ion (m/z) 200.1 -> Product ion (m/z) 127.1

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a linear regression with a 1/x² weighting.

  • Determine the concentration of the analyte in the plasma samples and QC samples from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the quantitative analysis of Ethyl 4-(dimethylamino)benzoate using its deuterated internal standard.

Caption: Workflow for the quantification of Ethyl 4-(dimethylamino)benzoate in plasma.

References

• 1. Ethyl 4-(Dimethylamino)benzoate 10287-53-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Ethyl 4-dimethylaminobenzoate, 99% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Ethyl 4-(dimethylamino)benzoate, ≥99% 10287-53-3 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]

Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 4-(dimethylamino)benzoate-d6: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper management and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of Ethyl 4-(dimethylamino)benzoate-d6, ensuring the protection of both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle Ethyl 4-(dimethylamino)benzoate-d6 with the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should take place in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Key Hazards:

• Reproductive Toxicity: Classified as a Category 1B reproductive toxin, it may damage fertility or the unborn child.[1]

• Aquatic Toxicity: It is toxic to aquatic life with long-lasting effects.[1]

• Irritant: Causes skin and serious eye irritation.[2][3][4] May also cause respiratory irritation.[2][3][4]

Step-by-Step Disposal Protocol

The disposal of Ethyl 4-(dimethylamino)benzoate-d6 must be conducted in accordance with local and national regulations. The primary directive is to avoid release into the environment.[1]

• Waste Identification and Segregation:

  • Treat all forms of Ethyl 4-(dimethylamino)benzoate-d6 waste (solid, solutions, and contaminated materials) as hazardous chemical waste.

  • Solid Waste: Collect any solid waste in a dedicated, clearly labeled, and sealable container.

  • Liquid Waste: Solutions containing this compound should be stored in a separate, labeled, and sealed container for hazardous liquid waste. Do not empty into drains.[2]

  • Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that have come into contact with the chemical should be collected in a designated container for solid hazardous waste.[5]

• Container Management:

  • Ensure that waste containers are tightly closed and stored in a cool, dry, and well-ventilated area, away from incompatible materials such as acids, bases, and reducing agents.[2]

  • An empty container that held Ethyl 4-(dimethylamino)benzoate-d6 is not considered clean until all residue has been removed. The initial rinses of the container should be collected and disposed of as hazardous waste.[5]

• Professional Disposal:

  • The disposal of this chemical waste must be entrusted to a licensed and approved waste disposal company.[1][2] These companies are equipped to handle and treat hazardous materials in compliance with environmental regulations.

  • Provide the waste disposal company with a complete and accurate classification of the waste, including its chemical composition and known hazards.

Quantitative Data Summary

For laboratory reference, the following table summarizes key physical and chemical properties of the non-deuterated form, which are expected to be very similar for the d6 variant.

Property	Value
Appearance	Off-white solid
Molecular Formula	C₁₁H₉D₆NO₂
Melting Point	62 - 65 °C / 143.6 - 149 °F[2][6]
Solubility	Low water solubility[2][4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 4-(dimethylamino)benzoate-d6.

Disposal workflow for Ethyl 4-(dimethylamino)benzoate-d6.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.fi [fishersci.fi]

Essential Safety and Logistics for Handling Ethyl 4-(dimethylamino)benzoate-d6

For researchers, scientists, and drug development professionals, ensuring laboratory safety and operational efficiency is paramount. This document provides immediate, essential guidance for the safe handling, storage, and disposal of Ethyl 4-(dimethylamino)benzoate-d6, a deuterated internal standard. Adherence to these procedures is critical to minimize risks and maintain the integrity of this light-sensitive and hygroscopic compound.

Hazard Identification and Personal Protective Equipment (PPE)

Engineering Controls: Handle Ethyl 4-(dimethylamino)benzoate-d6 in a well-ventilated area, preferably within a certified chemical fume hood, especially when handling the solid powder to avoid inhalation of dust.[1]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent exposure. The following table summarizes the required PPE.

PPE Category	Item	Material/Standard	Rationale
Eye Protection	Safety Goggles	ANSI Z87.1-compliant, chemical splash goggles	Protects against splashes and dust.[1][2]
Hand Protection	Chemical-resistant gloves	Nitrile or Neoprene	Provides protection against skin contact. Nitrile offers good resistance to a variety of chemicals, though it shows poor resistance to some esters and aromatic hydrocarbons.[4][5] Neoprene is a suitable alternative.[6] Double gloving is recommended.
Body Protection	Laboratory Coat	Standard	Protects skin and personal clothing from contamination.
Respiratory Protection	N95 Respirator or higher	NIOSH-approved	Recommended when handling the powder outside of a fume hood to prevent inhalation of dust.

Operational Plan: Step-by-Step Handling Procedures

Due to its light-sensitive and hygroscopic nature, special care must be taken during the handling of Ethyl 4-(dimethylamino)benzoate-d6 to prevent degradation and isotopic exchange.

Receiving and Storage:

• Inspect: Upon receipt, inspect the container for any damage.

• Storage Conditions: Store in a tightly sealed, amber vial or a container wrapped in aluminum foil to protect from light.[1]

• Environment: Keep in a cool, dry, and dark place, such as a desiccator or a controlled-atmosphere glove box.

Preparation of Solutions:

• Inert Atmosphere: Whenever possible, handle the solid compound and prepare solutions under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with moisture.

• Weighing: Weigh the required amount of the solid in a controlled environment. If an inert atmosphere is not available, work quickly and efficiently to minimize exposure to air.

• Solvent Selection: Use anhydrous solvents to prepare solutions to prevent H/D exchange.

• Dissolution: Add the solvent to the pre-weighed solid and mix gently until fully dissolved.

• Storage of Solutions: Store stock solutions in tightly sealed, amber-colored containers at the recommended temperature, typically refrigerated or frozen, to maintain stability.

Experimental Use:

• Aliquotting: Prepare single-use aliquots of stock solutions to avoid repeated warming and cooling cycles and to minimize the risk of contamination.

• Minimize Exposure: During experiments, keep containers sealed as much as possible and minimize the exposure of the compound and its solutions to light and moisture.

Disposal Plan

Proper disposal of chemical waste is crucial to ensure environmental protection and regulatory compliance. Ethyl 4-(dimethylamino)benzoate-d6 and any materials contaminated with it should be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Dedicated Waste Container: Use a dedicated, clearly labeled, and leak-proof container for all waste containing Ethyl 4-(dimethylamino)benzoate-d6. This includes unused solid, solutions, and contaminated consumables (e.g., pipette tips, gloves, weighing paper).

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "Ethyl 4-(dimethylamino)benzoate-d6".

• Segregation: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Specifically, keep it separate from halogenated solvents.[7]

Disposal Procedure:

• Consult EHS: Follow your institution's specific procedures for hazardous waste disposal. Contact your EHS department for guidance and to schedule a waste pickup.

• Do Not Dispose in Sink or Trash: Under no circumstances should this chemical or its solutions be disposed of down the drain or in regular trash.[8]

• Empty Containers: The original container, once empty, should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone). The rinsate must be collected and disposed of as hazardous waste. After rinsing, the container can be disposed of according to institutional guidelines.[9]

References

• 1. aksci.com [aksci.com]
• 2. fishersci.fi [fishersci.fi]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. gloves.com [gloves.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. safetyware.com [safetyware.com]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. web.mit.edu [web.mit.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]